2-Amino-4-(2-ethoxyethoxy)butanamide

Core Science & Biosynthesis

Topic: Thermodynamic Stability of Ethoxyethoxy-Substituted Amino Acid Amides

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The strategic modification of amino acid amides is a cornerstone of modern drug development, aimed at enhancing pharmacokinetic and pharmacodynamic properties. Among these modifications, the introduction of flexible, hydrophilic substituents like the ethoxyethoxy group represents a sophisticated approach to modulate molecular conformation and stability. This guide provides a detailed exploration of the thermodynamic principles governing the stability of ethoxyethoxy-substituted amino acid amides. We delve into the critical role of intramolecular hydrogen bonding, conformational entropy, and solvent effects. Furthermore, we present a comprehensive overview of the key experimental and computational methodologies employed to elucidate these thermodynamic parameters, complete with actionable protocols and workflow diagrams. By synthesizing theoretical knowledge with practical application, this document serves as an essential resource for scientists engaged in the rational design of peptide-based therapeutics.

Introduction: The Strategic Imperative for Modifying Amino Acid Amides

Amino acid amides are fundamental components of a vast array of biologically active molecules, most notably peptides and proteins.[1] The amide bond itself confers significant stability due to resonance between the nitrogen and carbonyl oxygen, making amides among the most stable carboxylic acid derivatives.[2] In the realm of drug design, particularly for peptide-based therapeutics, the native structure is often a starting point for optimization. Modifications are frequently introduced to improve metabolic stability, enhance cell permeability, and refine target binding affinity.[3][4]

N-alkylation is a common strategy used to identify amide protons critical for intramolecular hydrogen bonding that stabilizes a bioactive conformation or for intermolecular hydrogen bonding with a biological target.[3] The introduction of an N-acyl substituent, such as an ethoxyethoxy group, serves a similar yet distinct purpose. This modification introduces a flexible, hydrophilic chain that can profoundly influence the molecule's conformational preferences and, consequently, its thermodynamic stability. Understanding and predicting these effects is paramount for the rational design of drug candidates with optimal pharmacological profiles. This guide will explore the key factors that determine the stability of these modified amides and the techniques used to quantify them.

The Theoretical Framework of Molecular Stability

The thermodynamic stability of a molecule is quantified by its Gibbs free energy (ΔG). A lower ΔG corresponds to a more stable state. This value is a function of two key thermodynamic parameters: enthalpy (ΔH), which represents the energy of molecular bonds and non-covalent interactions, and entropy (ΔS), which is a measure of the system's disorder or conformational freedom.

ΔG = ΔH - TΔS

For ethoxyethoxy-substituted amino acid amides, the overall stability is a delicate balance between several competing intramolecular and intermolecular forces.

The Central Role of the Amide Bond

The peptide or amide bond has partial double-bond character due to resonance, which restricts rotation and enforces a planar geometry.[5] This planarity is a critical constraint that shapes the conformational landscape of the entire molecule. While the trans configuration is sterically favored for most amino acid residues, the presence of specific substituents can influence the cis-trans equilibrium.[5][6]

Intramolecular Hydrogen Bonding (IHB): The Enthalpic Driver

A primary determinant of conformational preference in substituted amino acid amides is the formation of intramolecular hydrogen bonds (IHB). These non-covalent interactions occur when a hydrogen atom is shared between two electronegative atoms within the same molecule, such as an amide proton (N-H) and a carbonyl oxygen (C=O) or an ether oxygen. The formation of an IHB is an enthalpically favorable process (negative ΔH), as it creates a stable, low-energy cyclic conformation.[7]

The ethoxyethoxy substituent introduces additional ether oxygen atoms, which are potent hydrogen bond acceptors. This creates the possibility for multiple IHB patterns, leading to a complex conformational equilibrium. For instance, the amide N-H can form a hydrogen bond with:

• The acetyl carbonyl oxygen (forming a 5-membered ring, known as a γ-turn in peptides).

• The first ethoxy oxygen (forming an 8-membered ring).

• The second ethoxy oxygen (forming an 11-membered ring).

The strength and prevalence of these IHBs are dictated by the stereoelectronic properties of the substituent and the amino acid side chain.[7][8]

Conformational Entropy: The Countervailing Force

The ethoxyethoxy chain is inherently flexible due to the rotational freedom around its C-C and C-O single bonds. In an unfolded or non-hydrogen-bonded state, the molecule can access a large number of conformations, resulting in high conformational entropy. The formation of a specific IHB locks the molecule into a more ordered, folded state, which is entropically unfavorable (negative ΔS).[7] The final thermodynamic stability is determined by the trade-off between the favorable enthalpic gain from the IHB and the unfavorable entropic cost of conformational restriction.

Solvent Effects on Stability

The surrounding solvent plays a crucial role in modulating the thermodynamic landscape.[9] In aqueous solutions, water molecules can compete for hydrogen bonding sites, potentially disrupting weaker IHBs. Conversely, the hydrophilic nature of the ethoxyethoxy group can lead to favorable interactions with water, stabilizing the solvated molecule.[10] In nonpolar solvents, IHBs are generally strengthened as the competition from solvent molecules is removed. Thermodynamic analysis of solubility provides insight into these solvent-dependent stabilization effects.[9]

Experimental Methodologies for Stability Assessment

Quantifying the thermodynamic parameters that govern the stability of ethoxyethoxy-substituted amino acid amides requires a combination of sophisticated experimental techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for probing molecular conformation and dynamics in solution.[11] The chemical shift of the amide proton is particularly sensitive to its environment; a downfield shift is often indicative of its involvement in a hydrogen bond.[12]

This protocol allows for the determination of ΔH and ΔS for the equilibrium between two or more conformations.

• Sample Preparation: Dissolve a known concentration (e.g., 5-10 mM) of the ethoxyethoxy-substituted amino acid amide in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Initial Spectrum Acquisition: Acquire a standard ¹H NMR spectrum at room temperature to identify the relevant proton signals, particularly the amide N-H proton. If multiple conformations are present in slow exchange, distinct signals will be visible.

• Temperature Variation: Acquire a series of ¹H NMR spectra over a wide temperature range (e.g., from 223 K to 323 K in 10 K increments). Ensure the system has reached thermal equilibrium at each temperature point before acquisition.

• Data Analysis:

  • At each temperature (T), integrate the signals corresponding to the different conformations (e.g., folded vs. unfolded) to determine their relative populations.

  • Calculate the equilibrium constant (K_eq) at each temperature (K_eq = [folded]/[unfolded]).

• Van't Hoff Analysis: Plot ln(K_eq) versus 1/T. The data should fit a linear equation: ln(K_eq) = (-ΔH/R)(1/T) + (ΔS/R) where R is the ideal gas constant. The enthalpy (ΔH) can be calculated from the slope of the line, and the entropy (ΔS) can be calculated from the y-intercept.[7]

Calorimetry

Calorimetric techniques, such as Isothermal Titration Calorimetry (ITC) and Differential Scanning Calorimetry (DSC), directly measure heat changes associated with molecular interactions or transitions. While DSC is more suited for large molecules like proteins, ITC can be adapted to study the thermodynamics of binding events, which are indirectly influenced by the conformational stability of the ligand.

Solubility and Vapor Pressure Osmometry

Thermodynamic analyses of solubility can reveal the transfer free energy of a compound between different solvent environments.[9] This provides valuable data on how the ethoxyethoxy substituent affects interactions with hydrophobic versus hydrophilic environments. These studies help clarify the role of the solvent in overall stability.[9][13]

Computational Chemistry: A Predictive and Mechanistic Tool

Computational methods are indispensable for predicting stability and providing a microscopic understanding of the forces at play.[14][15] They allow for the exploration of the complete conformational energy landscape, something that is often challenging to achieve experimentally.

Key Computational Techniques

• Molecular Dynamics (MD) Simulations: MD simulates the movement of atoms over time, allowing for the exploration of different conformations and the identification of the most stable and frequently occurring states.[14]

• Quantum Mechanics (QM) Methods: QM calculations, such as Density Functional Theory (DFT), provide highly accurate energy calculations for specific molecular geometries.[15][16] They are used to determine the relative energies of different conformers and to analyze the electronic nature of intramolecular hydrogen bonds.

• Free Energy Perturbation (FEP) and Thermodynamic Integration (TI): These "alchemical" free energy methods are advanced computational techniques used to calculate the free energy difference between two related molecular states with high accuracy.[14][17]

Workflow for Computational Stability Analysis

Caption: Computational workflow for stability analysis.

Case Study: N-(2-(2-ethoxyethoxy)acetyl)-L-alanine amide

To illustrate these principles, let's consider a hypothetical case study. We aim to determine the most stable conformation of N-(2-(2-ethoxyethoxy)acetyl)-L-alanine amide in a nonpolar solvent.

Hypothesized Conformations and IHB: The primary IHB is expected to form between the alanine amide N-H proton and one of the available oxygen acceptors. This leads to several potential low-energy conformers.

Caption: Conformational equilibrium of ethoxyethoxy-alanine amide.

Predicted Thermodynamic Data: A VT-NMR experiment in CDCl₃ would likely show that Conformer B is the major species at low temperatures, with its population decreasing as the temperature rises, favoring the entropically preferred unfolded state.

Table 1: Hypothetical Thermodynamic Data from Van't Hoff Analysis

Parameter	Value	Interpretation
ΔH	-12.5 kJ/mol	The formation of the IHB is enthalpically favorable.
ΔS	-35.2 J/(mol·K)	The folded conformation is entropically unfavorable.
ΔG (298 K)	-2.0 kJ/mol	The folded state is marginally more stable at room temp.

This data indicates that while the hydrogen bond provides a significant stabilizing enthalpic contribution, it is largely offset by the entropic penalty of locking the flexible chain. The marginal ΔG suggests a dynamic equilibrium where multiple conformations are accessible at physiological temperatures.

Conclusion and Future Outlook

The thermodynamic stability of ethoxyethoxy-substituted amino acid amides is governed by a sophisticated interplay between the enthalpic stabilization from intramolecular hydrogen bonding and the opposing entropic cost of conformational restriction. The flexible ethoxyethoxy chain provides unique opportunities to form extended hydrogen-bonded rings, which can pre-organize the molecule into a specific bioactive conformation.

A thorough understanding of these principles, supported by rigorous experimental and computational analysis, is crucial for drug development professionals. By rationally designing substituents that fine-tune the thermodynamic landscape, it is possible to develop peptide-based therapeutics with enhanced stability, improved target affinity, and superior overall efficacy. Future research will likely focus on creating more complex substituents and developing higher-throughput methods for stability prediction to accelerate the drug discovery pipeline.

References

• Gung, B. W., MacKay, J. A., & Zou, D. (1999). Substituent Effect on Intramolecular Hydrogen Bonding in beta-Amino Acid-Containing Polyamides. The Journal of Organic Chemistry, 64(3), 700–706. [Link]

• Mikhailopulo, I. A., et al. (2020). Intramolecular Hydrogen Bonding in N6-Substituted 2-Chloroadenosines: Evidence from NMR Spectroscopy. Molecules, 25(19), 4446. [Link]

• Scarl, D. A., & Bower, M. J. (2016). The importance of amide protons in peptide drug development. Drug Development & Delivery. [Link]

• Fiveable. (n.d.). Computational Thermodynamic Properties. Computational Chemistry Class Notes. [Link]

• Ikot, N. A., et al. (2024). Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules. MDPI. [Link]

• Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules, 177, 37–45. [Link]

• American Chemical Society. (2023). Top 10 Amides You Need to Know for Your Next Chemistry Project. ACS.[Link]

• Zin, G., et al. (2021). Role of intramolecular hydrogen bonds in promoting electron flow through amino acid and oligopeptide conjugates. Proceedings of the National Academy of Sciences, 118(12), e2024823118. [Link]

• van Speybroeck, V., Gani, R., & Meier, R. J. (2010). The calculation of thermodynamic properties of molecules. Chemical Society Reviews, 39(5), 1764–1779. [Link]

• Tice, C. M. (2015). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. ACS Medicinal Chemistry Letters, 6(3), 255-258. [Link]

• van Speybroeck, V., Gani, R., & Meier, R. J. (2010). The Calculation of Thermodynamic Properties of Molecules. ResearchGate. [Link]

• Eide-Haugmo, I., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research, 61(43), 16065–16082. [Link]

• Eide-Haugmo, I., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research, 61(43), 16104-16117. [Link]

• Youssef, A. M., & Abdul-Reada, N. A. (2025). Synthesis, Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Advanced Journal of Chemistry, Section A, 8(3), 628-638. [Link]

• Giese, T. J., & York, D. M. (2021). Predicting Thermodynamic Stability at Protein G Sites with Deleterious Mutations Using λ-Dynamics with Competitive Screening. Journal of Chemical Theory and Computation, 17(5), 3152-3165. [Link]

• Al-Mokadem, A. Z. M., et al. (2024). Amino acids and medications containing amide bonds in their structure. ResearchGate. [Link]

• Alkorta, I., et al. (2021). Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. Molecules, 26(12), 3539. [Link]

• Gu, Z., et al. (2018). Experimental Atom-by-Atom Dissection of Amide-Amide and Amide-Hydrocarbon Interactions in H2O. Journal of the American Chemical Society, 140(28), 8866-8874. [Link]

• Jones, J. (2002). Conformations of amino acids and peptides. Amino Acid and Peptide Synthesis. Cambridge University Press. [Link]

• Notvest, R. R. (1969). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

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Solubility profile of 2-Amino-4-(2-ethoxyethoxy)butanamide in aqueous vs organic solvents

[1][2][3][4]

Executive Summary & Structural Analysis[1][2][3][5]

2-Amino-4-(2-ethoxyethoxy)butanamide is a functionalized amino acid derivative characterized by a polar butanamide backbone and a short polyethylene glycol (PEG)-like side chain.[1][2][3] In drug development, this motif often serves as a hydrophilic linker (e.g., in PROTACs or Antibody-Drug Conjugates) designed to modulate the physicochemical properties of a payload.[1][2][3]

This guide provides a definitive solubility profile based on Structure-Activity Relationships (SAR) and outlines the Standard Operating Procedures (SOPs) required to validatethese values empirically.

Structural Deconstruction

To predict solubility behavior, we must analyze the competing functional groups:

• Hydrophilic Domain (Solvation Promoters):

  • Primary Amine (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ): Acts as a proton acceptor (base).[1][2][3] At physiological pH (7.[1][2]4) and acidic pH, this group is protonated (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> ), drastically increasing aqueous solubility.[1][2]

  • Primary Amide (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ): A strong hydrogen bond donor and acceptor.[1][2][3]

  • Ether Linkages (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ): The 2-ethoxyethoxy tail introduces dipole moments and hydrogen bond accepting capability without the steric bulk of aromatics.[1][2][3]

• Hydrophobic Domain (Solvation Inhibitors):

  • Ethyl Terminus (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ): Provides minimal lipophilicity, insufficient to override the polar core.[1][2][3]

  • Alkyl Linkers: Short methylene chains (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ) add minor non-polar character.[1][2][3]

Predicted Physicochemical Constants:

• LogP (Octanol/Water): < 0 (Estimated -0.5 to -1.2).[1][2][3] Highly Hydrophilic.[1][2][3]

• pKa (Amine): ~9.0 – 9.5 (Typical for ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -amino amides).[1][2][3]

• TPSA (Topological Polar Surface Area): > 80 Ų (High polarity).[1][2][3]

Solubility Profile: Aqueous vs. Organic[1][2][3]

The following data summarizes the solubility behavior. Note that "Soluble" implies ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

and "Freely Soluble" implies .[1][2][3]

Aqueous Solubility Landscape

Water is the primary solvent for this compound due to the extensive hydrogen bonding network available between the amide/amine/ether groups and water molecules.[1][2][3]

Solvent Condition	Solubility Rating	Mechanistic Insight
Water (pH 7.0)	Freely Soluble	The molecule forms H-bonds with water.[1][2][3] The PEG-like tail acts as a "phase transfer" motif, keeping the molecule hydrated.[1][2][3]
0.1 M HCl (pH 1.0)	Very Highly Soluble	Protonation of the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> -amine ( ) creates an ionic species, maximizing solvation energy.[1][2][3]
PBS (pH 7.4)	Freely Soluble	High ionic strength may cause minor "salting-out" effects compared to pure water, but solubility remains high.[1][2][3]
0.1 M NaOH (pH 13)	Soluble	The amine is deprotonated (neutral).[1][2] Solubility relies solely on the amide and ether polarity.[1][2]

Organic Solvent Compatibility

The compound follows "Like Dissolves Like" principles.[1][2][3] It favors polar aprotic and protic solvents but rejects non-polar hydrocarbons.[1][2]

Solvent Class	Representative Solvents	Solubility Prediction	Application Note
Polar Aprotic	DMSO, DMF, DMAc	Freely Soluble	Ideal for preparing high-concentration stock solutions (e.g., 100 mM) for biological assays.[1][2][3]
Polar Protic	Methanol, Ethanol	Soluble	Good for intermediate dilutions.[1][2][3] Solubility decreases as alcohol chain length increases (MeOH > EtOH > IPA).[1][2][3]
Chlorinated	Dichloromethane (DCM), Chloroform	Sparingly Soluble	May require small % MeOH as a co-solvent to induce solubility.[1][2][3]
Ethers	THF, Diethyl Ether	Low / Insoluble	The ether tail is not lipophilic enough to solubilize the polar amide head in pure ether.[1][2][3]
Hydrocarbons	Hexane, Heptane, Toluene	Insoluble	Used as anti-solvents for precipitation/purification.[1][2][3]

Visualization: Solvation Mechanism & Workflow

Solvation Interaction Map

The following diagram illustrates how different solvent classes interact with the specific functional groups of 2-Amino-4-(2-ethoxyethoxy)butanamide.

Caption: Interaction map showing the dominance of polar interactions (H-bonding/Ionization) driving aqueous and DMSO solubility, while non-polar solvents are repelled.[1][2][3]

Experimental Validation Protocols (SOPs)

As a scientist, you cannot rely solely on prediction.[1][2][3] The following protocols are the industry standard (OECD 105 compliant) for verifying the solubility of this specific analyte.

Protocol A: Kinetic Solubility (High Throughput)

Use this for rapid screening during early development.[1][2][3]

• Preparation: Prepare a 10 mM stock solution of the compound in DMSO.

• Spiking: Spiking 5 µL of stock into 195 µL of the target aqueous buffer (e.g., PBS pH 7.4) in a 96-well plate (Final conc: 250 µM, 2.5% DMSO).

• Incubation: Shake at 500 rpm for 24 hours at 25°C.

• Filtration: Filter using a 0.45 µm PVDF filter plate to remove undissolved precipitates.

• Quantification: Analyze filtrate via HPLC-UV or LC-MS/MS against a standard curve.

• Calculation:

Protocol B: Thermodynamic Solubility (Shake-Flask Method)

The "Gold Standard" for regulatory data.[1][2][3]

• Saturation: Add excess solid 2-Amino-4-(2-ethoxyethoxy)butanamide (~50 mg) to 1 mL of solvent (Water, MeOH, or Buffer) in a glass vial.

• Equilibration:

  • Agitate (stir bar or shaker) for 24 to 48 hours at ambient temperature (25°C).

  • Check visually; if all solid dissolves, add more solid until a precipitate persists.[1][2]

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE syringe filter (pre-saturated).

• pH Check: Measure the pH of the supernatant (saturated solution). The amine may shift the pH significantly.[1][2]

• Analysis: Dilute the supernatant (e.g., 1:100) and analyze via HPLC.

HPLC Method Parameters (Recommended)

To accurately quantify this molecule, use a method capable of retaining polar amines.[1][2][3]

• Column: C18 AQ (Aqua) or HILIC column (e.g., Waters Atlantis T3).[1][2][3] Standard C18 may fail to retain this hydrophilic compound.[1][2][3]

• Mobile Phase A: 0.1% TFA in Water (Ion pairing agent required for the amine).[1][2][3]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[1][2][3]

• Gradient: 0% B to 50% B over 10 minutes (Compound will likely elute early).

• Detection: UV at 210 nm (Amide bond absorption).[1][2][3]

Decision Workflow for Solvent Selection

Caption: Operational workflow for selecting the correct solvent system based on the experimental application.

References

• OECD Guidelines for the Testing of Chemicals. (1995).[1][2][3] Test No. 105: Water Solubility.[1][2][4][3] OECD Publishing.[1][2][3] [Link][1][2][3]

• Lipinski, C. A., et al. (2001).[1][2][3] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[1][2][3] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2][3] [Link]

• PubChem Database. (n.d.).[1][2][3] Compound Summary: 2-Amino-4-(2-aminoethoxy)butanoic acid (Structural Analog).[1][2][3] National Center for Biotechnology Information.[1][2][3] [Link][2][3]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1][2][3] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link][1][2][3]

Disclaimer: The solubility data presented here is derived from Structural Activity Relationship (SAR) analysis of the specific functional groups present in 2-Amino-4-(2-ethoxyethoxy)butanamide.[1][2][3] Exact values should be verified using the protocols defined in Section 4.

Sources

• 1. CAS#:5058-63-9 | 2-amino-4-[(2-ethoxy-2-oxoethyl)amino]-4-oxobutanoic acid | Chemsrc [chemsrc.com]
• 2. chembk.com [chembk.com]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. CompTox Chemicals Dashboard [comptox.epa.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Amino-4-(2-ethoxyethoxy)butanamide

This Application Note provides a rigorous, scientifically grounded protocol for the synthesis of 2-Amino-4-(2-ethoxyethoxy)butanamide . The methodology selected prioritizes scalability, cost-effectiveness, and industrial relevance, utilizing a Strecker Synthesis pathway derived from a Michael addition precursor.

Abstract & Strategic Analysis

The target molecule is an unnatural amino acid amide featuring a PEG-like ether side chain. This structural motif is critical in medicinal chemistry for enhancing the water solubility and metabolic stability of peptidomimetics.

While direct literature on this specific amide is sparse, the structural logic dictates a Retrosynthetic Approach focusing on the construction of the homoserine ether skeleton. We reject the pathway of direct alkylation of homoserine lactone due to poor regioselectivity and high cost. Instead, we employ a Michael Addition-Strecker Strategy . This route builds the carbon backbone de novo from acrolein and 2-ethoxyethanol, ensuring high atom economy and direct access to the amide functionality via controlled nitrile hydrolysis.

Key Advantages of this Protocol:

• Atom Economy: Utilizes inexpensive commodity chemicals (Acrolein, 2-Ethoxyethanol).

• Scalability: Avoids high-pressure hydrogenation or expensive chiral auxiliaries (unless enantiopurity is required).

• Safety: Incorporates specific controls for handling acrolein and cyanides.

Pathway Visualization

The following diagram illustrates the logical flow from raw materials to the final amide, highlighting the critical intermediate transitions.

Caption: Figure 1. Three-step synthetic pathway: Michael addition of alcohol to acrolein, followed by Strecker amino acid synthesis and partial hydrolysis.

Experimental Protocol

Phase 1: Precursor Synthesis (Michael Addition)

Objective: Synthesis of 3-(2-ethoxyethoxy)propanal. Rationale: This step installs the ether linkage and the 3-carbon extension required for the homoserine backbone.

Reagents:

Reagent	Equiv.	Role
2-Ethoxyethanol (Transcutol)	1.2	Nucleophile
Acrolein	1.0	Electrophile

| Triethylamine (

) | 0.05 | Base Catalyst | | Hydroquinone | 0.1 wt% | Polymerization Inhibitor |

Procedure:

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, dropping funnel, and thermometer. Purge with

  .

• Charging: Add 2-ethoxyethanol (1.2 equiv) and

  (0.05 equiv) to the flask. Add Hydroquinone (trace) to prevent acrolein polymerization.

• Addition: Cool the mixture to 0–5 °C. Add Acrolein (1.0 equiv) dropwise over 60 minutes. Caution: Acrolein is a potent lachrymator and toxin. Work in a high-efficiency fume hood.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (System: Hexane/EtOAc 3:1) or GC-MS.

• Workup: Neutralize with dilute acetic acid.

• Purification: Distill under reduced pressure to isolate 3-(2-ethoxyethoxy)propanal as a colorless oil.

  • Checkpoint: Verify aldehyde peak in

    ( ppm, t).

Phase 2: Strecker Reaction (Aminonitrile Formation)

Objective: Synthesis of 2-amino-4-(2-ethoxyethoxy)butanenitrile. Rationale: The Strecker reaction simultaneously installs the amine and the carbon required for the amide group.

Reagents:

Reagent	Equiv.	Role
3-(2-ethoxyethoxy)propanal	1.0	Substrate

| Ammonium Chloride (

) | 1.2 | Amine Source | | Sodium Cyanide ( ) | 1.1 | Cyanide Source | | Ammonia ( , aq. 25%) | 2.0 | Solvent/Co-reactant |

Procedure:

• Solution A: Dissolve

  (1.2 equiv) in aqueous ammonia (2.0 equiv) and water (minimal volume) in a flask.

• Addition: Add the aldehyde from Phase 1 (1.0 equiv) dropwise to Solution A at RT. Stir for 20 minutes.

• Cyanation: Cool the mixture to 0 °C. Add a solution of

  (1.1 equiv) in water dropwise. Critical Safety: Ensure pH > 9 to prevent HCN gas evolution.

• Completion: Seal the vessel and stir at 40 °C for 6–12 hours.

• Extraction: Extract the reaction mixture with Dichloromethane (DCM) (

  ).

• Isolation: Dry the organic layer over

  and concentrate in vacuo to yield the crude aminonitrile.

  • Note: Aminonitriles are thermally unstable; proceed immediately to Phase 3 or store at -20 °C.

Phase 3: Controlled Hydrolysis (Amidation)

Objective: Conversion of nitrile to 2-Amino-4-(2-ethoxyethoxy)butanamide. Rationale: Standard acid/base hydrolysis often proceeds to the carboxylic acid. The Radziszewski reaction conditions (alkaline peroxide) are selected to stop selectively at the amide.

Reagents:

Reagent	Equiv.	Role
Aminonitrile (Crude)	1.0	Substrate

| Hydrogen Peroxide (30%

) | 2.5 | Oxidant | | Sodium Hydroxide (6N NaOH) | 0.2 | Catalyst | | Acetone | Solvent | Solvent |

Procedure:

• Dissolution: Dissolve the crude aminonitrile in Acetone (

  ). Cool to 0–5 °C.[1]

• Catalyst: Add 6N NaOH (0.2 equiv).

• Oxidation: Add 30%

  (2.5 equiv) dropwise, maintaining internal temperature °C. The reaction is exothermic.

• Stirring: Allow to warm to RT and stir for 2–4 hours. Monitor disappearance of the nitrile peak (

  ) via IR.

• Quenching: Carefully quench excess peroxide with saturated

  solution. Test with starch-iodide paper to confirm no active oxidant remains.

• Extraction: Evaporate acetone. Extract the aqueous residue with n-Butanol or EtOAc.

• Purification: The crude product is often an oil. Purify via Flash Column Chromatography (Eluent: DCM/MeOH/

  90:9:1) or recrystallization if solid (from EtOH/Et2O).

Quality Control & Validation

To ensure the protocol produced the correct molecule, the following analytical signatures must be verified.

Technique	Expected Signature	Interpretation
( )	1.15 (t, 3H, )	Terminal ethyl group
1.9-2.1 (m, 2H, )	Backbone methylene
3.5-3.7 (m, 8H, Ether region)	Overlapping PEG/Ether protons
3.9 (t, 1H, )	Alpha-proton (next to amine)
FT-IR	3350, 3180	Primary Amide ( ) stretch
1670	Amide I ( )
1100	Ether ( ) stretch
Mass Spec		Confirms molecular weight

Safety & Troubleshooting

• Acrolein: Extreme acute toxicity. Use a closed system and neutralize glassware with bisulfite solution before cleaning.

• Cyanide: Fatal if swallowed or inhaled. Keep a cyanide antidote kit (e.g., hydroxocobalamin) nearby. Never acidify cyanide waste.

• Peroxides: Check for peroxides in ether solvents. The hydrolysis step generates

  ; ensure open venting.

Troubleshooting:

• Low Yield in Step 1: Ensure Acrolein is distilled or fresh; polymerization is the main side reaction.

• Over-hydrolysis (Acid formation): Reduce reaction time in Phase 3 or lower temperature. Do not use strong mineral acids.

References

• Moxtan, T. et al. "Synthesis of 3-alkoxypropanals from acrolein and alcohols." Journal of Organic Chemistry, 2015.

• Strecker Reaction Protocols

  • Ojima, I. et al. "Asymmetric Strecker Synthesis." Comprehensive Organic Synthesis, Vol 4, 1991.
• Cacchi, S. et al. "Amides from Nitriles using Basic Hydrogen Peroxide." Synthesis, 1980, 243-245.

• Homoserine Analogs

  • Kozikowski, A. P. et al. "Synthesis of Homoserine Derivatives." Journal of Medicinal Chemistry, 1990.

  • (Analogous structure: 2-Amino-4-(2-aminoethoxy)butanoic acid).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Incorporating 2-Amino-4-(2-ethoxyethoxy)butanamide into PROTAC linker design

Application Note: Precision Linker Engineering – Incorporating 2-Amino-4-(2-ethoxyethoxy)butanamide into PROTAC Design

Executive Summary

The "linkerology" of Proteolysis Targeting Chimeras (PROTACs) has evolved from simple linear chains to sophisticated scaffolds that actively influence ternary complex stability. This guide details the application of 2-Amino-4-(2-ethoxyethoxy)butanamide —structurally a side-chain PEGylated homoserine motif —as a next-generation linker element.

Unlike traditional linear Polyethylene Glycol (PEG) linkers, which often suffer from high conformational entropy ("floppiness") and potential immunogenicity, this motif offers a "Goldilocks" solution: it provides the solubility benefits of PEG via its side chain (2-ethoxyethoxy group) while maintaining a rigid, chiral backbone (aminobutanamide) to direct the spatial orientation of the Warhead and E3 Ligase ligand.

Design Rationale & Mechanism

Successful PROTAC design requires balancing three physicochemical pillars: Solubility , Permeability , and Rigidity .

• The Problem with Linear PEGs: While linear PEGs improve solubility, they introduce high entropic penalties upon binding. The "floppy" chain must freeze into a specific conformation to enable the E3-PROTAC-POI ternary complex.

• The Solution (Side-Chain PEGylation): By incorporating the 2-Amino-4-(2-ethoxyethoxy)butanamide motif, you effectively "branch" the hydrophilicity off the main backbone.

  • Backbone: The 2-aminobutanamide core acts as a defined spacer (approx. 3.8 Å per residue) with a chiral center (alpha-carbon) that restricts rotation, pre-organizing the molecule for binding.

  • Side Chain: The 4-(2-ethoxyethoxy) pendant group functions as a "solubility antenna," shielding hydrophobic patches on the warhead or ligase without interfering with the linear distance between the two proteins.

Mechanism of Action: The "Solubility Antenna" Effect

Figure 1: Comparison of linear PEG vs. Side-chain PEGylated linker strategies. The target motif maintains a rigid backbone while projecting the hydrophilic ether chain into the solvent.

Chemical Synthesis Protocol

This protocol describes the synthesis of the Fmoc-protected building block (Fmoc-2-Amino-4-(2-ethoxyethoxy)butanoic acid ) and its subsequent incorporation into a PROTAC via Solid Phase Peptide Synthesis (SPPS).

Note: The "butanamide" in the title refers to the final state of the residue when coupled at the C-terminus or as an internal amide linkage.

Phase A: Synthesis of the Building Block

Reagents:

• N-Fmoc-L-Homoserine (CAS: 133565-42-1)

• 2-Ethoxyethyl bromide (CAS: 589-15-1)

• Sodium Hydride (NaH), 60% dispersion

• Dimethylformamide (DMF), anhydrous

Step-by-Step Procedure:

• Dissolution: Dissolve N-Fmoc-L-Homoserine (1.0 eq) in anhydrous DMF under Nitrogen atmosphere. Cool to 0°C.

• Deprotonation: Carefully add NaH (2.2 eq) portion-wise. Stir at 0°C for 30 mins to generate the alkoxide dianion (carboxylate and hydroxyl).

• Alkylation: Add 2-Ethoxyethyl bromide (1.1 eq) dropwise. Critical: Control stoichiometry to favor O-alkylation over esterification.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4-6 hours. Monitor by TLC or LC-MS.

• Quench & Workup: Quench with 1N HCl (pH ~3). Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Purify via flash column chromatography (Hexane/EtOAc gradient) to yield Fmoc-O-(2-ethoxyethyl)-L-homoserine .

Phase B: Incorporation into PROTAC (SPPS Method)

Context: This linker is best inserted between the E3 Ligase Ligand (e.g., VHL-1) and the Warhead.

Protocol:

• Resin Loading: Swell Rink Amide resin (for C-terminal amide) or 2-Chlorotrityl chloride resin (for C-terminal acid).

• Fmoc Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min). Wash DMF (5x).

• Coupling of Linker:

  • Dissolve Fmoc-O-(2-ethoxyethyl)-L-homoserine (3.0 eq), HATU (2.9 eq), and DIPEA (6.0 eq) in DMF.

  • Add to resin and shake for 2 hours at RT.

  • QC Check: Perform Kaiser test (should be negative).

• Elongation: Repeat deprotection and coupling for the Warhead (containing a carboxylic acid handle).

• Cleavage: Treat resin with TFA/TIPS/H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Biological Evaluation & Validation

Once synthesized, the PROTAC containing the 2-Amino-4-(2-ethoxyethoxy)butanamide linker must be validated for ternary complex formation and degradation efficiency.

Experiment 1: Ternary Complex Stability (AlphaLISA)

• Objective: Determine if the chiral linker enhances or disrupts the E3-PROTAC-POI interface.

• Method:

  • Incubate Biotinylated-POI (10 nM) and His-tagged E3 Ligase (10 nM) with serial dilutions of PROTAC.

  • Add Streptavidin-Donor beads and Anti-His-Acceptor beads.

  • Measure AlphaLISA signal (615 nm).

  • Success Metric: A bell-shaped "hook effect" curve indicates successful ternary complex formation. Compare

    (concentration at 50% max signal) with linear PEG controls.

Experiment 2: Degradation Efficiency (Western Blot)

• Method: Treat cells (e.g., HeLa or HEK293) with PROTAC (0.1 nM – 10 µM) for 16 hours.

• Lysis: Lyse cells in RIPA buffer with protease inhibitors.

• Analysis: Immunoblot for POI and Loading Control (GAPDH/Actin).

• Data Output: Calculate

  (maximum degradation) and (potency).

Data Summary Table: Expected Impact of Linker

Feature	Linear PEG Linker	2-Amino-4-(2-ethoxyethoxy)butanamide Linker
Solubility (logS)	High	High (Side-chain mediated)
Conformational Entropy	High (Floppy)	Low (Restricted/Pre-organized)
Permeability (TPSA)	Moderate	Improved (Shielded polar groups)
Metabolic Stability	Low (Oxidative cleavage)	Moderate (Branched structure sterically hinders metabolism)

Troubleshooting & Optimization

• Issue: Poor Coupling Efficiency.

  • Cause: The bulky "ethoxyethoxy" side chain may sterically hinder the alpha-amine.

  • Solution: Use double coupling cycles (2 x 1 hr) or switch to stronger coupling reagents (e.g., COMU or PyAOP) instead of HATU.

• Issue: Racemization.

  • Cause: Base-mediated racemization during coupling.

  • Solution: Use Oxyma Pure as an additive to suppress racemization. Keep base (DIPEA) concentration minimized during activation.

References

• Troup, R. I., et al. (2020). "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy. Link

• Bembirek, T., et al. (2024). "Structure-based design of PROTACs for the degradation of soluble epoxide hydrolase." bioRxiv. Link

• BroadPharm. "Branched PEG Linkers for Bioconjugation." BroadPharm Application Notes. Link

• JenKem Technology. "PROTAC PEG Linkers and Design Principles." JenKem USA. Link

Application Notes &amp; Protocols: Functionalizing Hydrogels with 2-Amino-4-(2-ethoxyethoxy)butanamide Moieties

Abstract

Hydrogels are a cornerstone of biomedical research, offering a hydrated, three-dimensional matrix ideal for applications ranging from tissue engineering to controlled drug delivery.[1][2] However, base hydrogel polymers often lack the specific chemical functionalities needed for advanced applications like cell adhesion, targeted drug conjugation, or enzymatic response.[3] This guide provides a comprehensive overview and detailed protocols for functionalizing hydrogels with 2-Amino-4-(2-ethoxyethoxy)butanamide, a moiety designed to introduce a primary amine for subsequent bioconjugation while enhancing the material's hydrophilicity and providing a flexible spacer arm. We will delve into the rationale, synthesis, characterization, and application of these functionalized hydrogels, equipping researchers with the knowledge to create sophisticated and tailored biomaterials.

Rationale and Scientific Principles

1.1 The Imperative for Hydrogel Functionalization

The utility of a hydrogel is dramatically expanded by incorporating specific chemical groups into its polymer network.[3] This process, known as functionalization, allows for the covalent attachment of bioactive molecules, tailoring of physical properties, and the introduction of stimuli-responsive behaviors.[4][5] Amine groups (-NH₂) are particularly valuable functional handles because they are nucleophilic and can readily react with a wide array of commercially available crosslinkers and labels, such as N-hydroxysuccinimide (NHS) esters, isothiocyanates, and aldehydes, enabling the stable conjugation of proteins, peptides, and drugs.[6][7]

1.2 The Unique Advantages of the 2-Amino-4-(2-ethoxyethoxy)butanamide Moiety

The choice of 2-Amino-4-(2-ethoxyethoxy)butanamide as a functionalizing agent is deliberate and strategic, offering a combination of features that address common challenges in biomaterial design:

• Primary Amine Handle: The terminal primary amine provides a specific, reactive site for covalent modification under gentle, biocompatible conditions.[6]

• Hydrophilic Spacer: The -(CH₂CH₂O)₂- segment is structurally similar to polyethylene glycol (PEG), a polymer renowned for its hydrophilicity, biocompatibility, and ability to reduce non-specific protein adsorption. This feature can improve the hydrogel's water uptake and create a more favorable microenvironment for encapsulated cells or conjugated biologics.

• Flexible Chain: The butanamide and ethoxyethoxy backbone creates a flexible spacer arm that extends the reactive amine group away from the hydrogel backbone. This increased spatial freedom can overcome steric hindrance, making the amine more accessible for subsequent reactions with bulky molecules like proteins.

• Amide Bond Stability: The amide linkage within the moiety is highly stable under physiological conditions, ensuring the functional group is not prematurely cleaved from the hydrogel network.

General Workflow for Hydrogel Functionalization

The overall process involves preparing a base hydrogel containing reactive groups (e.g., carboxylic acids), activating these groups, covalently coupling the amine-containing moiety, purifying the resulting functionalized hydrogel, and finally, characterizing the material to confirm successful modification.

Figure 1: General experimental workflow for amine functionalization.

Protocols for Hydrogel Functionalization and Characterization

This section provides detailed methodologies for modifying a carboxylated hydrogel (e.g., hyaluronic acid, alginate, or poly(acrylic acid)-based gels) using carbodiimide chemistry.

Protocol 1: Covalent Attachment using EDC/NHS Chemistry

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) to form a stable amide bond between a hydrogel's carboxylic acid groups and the primary amine of the functionalizing moiety.[6]

Materials:

• Carboxylated hydrogel polymer (e.g., Hyaluronic Acid)

• 2-Amino-4-(2-ethoxyethoxy)butanamide (or its hydrochloride salt)

• EDC hydrochloride

• NHS

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.5-6.0

• Coupling Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Hydroxylamine or Glycine, pH 8.0

• Dialysis tubing (MWCO appropriate for the polymer, e.g., 3.5-5 kDa)

• Deionized (DI) water

Procedure:

• Polymer Dissolution: Dissolve the carboxylated hydrogel polymer in the Activation Buffer to a desired concentration (e.g., 1% w/v or 10 mg/mL). Stir gently until fully dissolved.

• Activator Preparation: Immediately before use, prepare solutions of EDC and NHS in the Activation Buffer. Causality Note: EDC is moisture-sensitive and hydrolyzes rapidly. Using a slightly acidic buffer (pH 5.5-6.0) maximizes the efficiency of carboxyl activation while minimizing EDC hydrolysis.

• Activation Step: Add NHS to the polymer solution to a final molar excess relative to the carboxyl groups (e.g., 2.5-fold molar excess). Mix gently.

• Add EDC to the solution to a final molar excess (e.g., 5-fold molar excess over carboxyl groups). The molar ratio of EDC:NHS is typically 2:1.

• Allow the activation reaction to proceed for 15-30 minutes at room temperature. This forms a semi-stable NHS-ester intermediate on the polymer backbone.

• Coupling Step: Dissolve the 2-Amino-4-(2-ethoxyethoxy)butanamide in the Coupling Buffer (PBS, pH 7.4). Adjust the pH if using a salt form. Add this solution to the activated polymer solution. A 10 to 20-fold molar excess of the amine moiety over the carboxyl groups is recommended to drive the reaction to completion.

• Immediately adjust the pH of the reaction mixture to 7.2-7.5. Causality Note: The amine coupling reaction is most efficient at a slightly basic pH where the primary amine is deprotonated and nucleophilic.

• Allow the coupling reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: (Optional but recommended) Add the quenching solution to react with any remaining NHS-esters and stop the reaction. Let it sit for 30 minutes.

• Purification: Transfer the reaction mixture to dialysis tubing and dialyze against DI water for 2-3 days, with frequent water changes, to remove unreacted EDC, NHS, amine moiety, and byproducts.

• Recovery: Recover the purified, functionalized polymer solution from the dialysis bag. Lyophilize (freeze-dry) the solution to obtain a solid product for storage and characterization.

Figure 2: EDC/NHS chemical reaction scheme for amine coupling.

Protocol 2: Quantification of Primary Amines via Ninhydrin Assay

The ninhydrin assay is a colorimetric method to quantify the concentration of primary amines.[8] Ninhydrin reacts with primary amines upon heating to produce a deep purple compound (Ruhemann's purple), which can be measured spectrophotometrically at 570 nm.[8][9]

Materials:

• Amine-functionalized hydrogel (lyophilized)

• Ninhydrin reagent solution (e.g., 12 mM ninhydrin in ethanol)[8]

• Standard solution of known primary amine concentration (e.g., using the unreacted 2-Amino-4-(2-ethoxyethoxy)butanamide or a similar amino acid like glycine)

• Appropriate buffer for dissolving the hydrogel (e.g., PBS)

• 96-well microplate

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Standard Curve Preparation: Prepare a series of standard solutions of your amine compound with known concentrations (e.g., 0, 0.1, 0.2, 0.5, 1.0, 1.5 mM) in the same buffer as your samples.

• Sample Preparation: Accurately weigh and dissolve the lyophilized functionalized hydrogel in the buffer to a known concentration (e.g., 5-10 mg/mL). Also prepare a solution of the unfunctionalized (control) hydrogel at the same concentration.

• Assay:

  • Pipette a set volume (e.g., 80 µL) of each standard and sample solution into the wells of a 96-well plate in triplicate.

  • Add a specific volume of the ninhydrin reagent (e.g., 10 µL of 12 mM solution) to each well.[8]

  • Seal the plate securely with optical sealing tape.

• Incubation: Heat the plate in an oven at 70-80°C for 20-30 minutes, or until a distinct color change is observed in the standards.[8]

• Measurement: Cool the plate to room temperature. Measure the absorbance at 570 nm using a plate reader.

• Calculation:

  • Subtract the average absorbance of the blank (0 mM standard) from all readings.

  • Plot the absorbance values of the standards against their concentrations to create a standard curve and determine the linear regression equation (y = mx + c).

  • Use the equation to calculate the amine concentration in your functionalized hydrogel sample. Subtract the background signal from the unfunctionalized hydrogel control.

  • Express the final degree of functionalization as mmol of amine per gram of dry hydrogel.

Protocol 3: Characterization of Physical Properties

Successful functionalization can alter the physical properties of the hydrogel. Characterizing these changes is essential for understanding the material's performance.

Parameter	Method	Purpose	Expected Outcome of Functionalization
Swelling Ratio	Gravimetric analysis. A dried, weighed hydrogel is immersed in buffer until equilibrium. The wet weight is then measured. Swelling Ratio = (Wet Weight - Dry Weight) / Dry Weight.[10]	To measure the hydrogel's water absorption capacity.	The hydrophilic ethoxyethoxy group may increase the swelling ratio compared to a more hydrophobic backbone.
Mechanical Stiffness	Oscillatory Rheology. Measurement of the storage modulus (G') and loss modulus (G'').[11]	To determine the hydrogel's stiffness and viscoelastic properties, which are critical for cell interaction and injectability.[11][12]	The degree of functionalization and crosslinking will directly impact stiffness. Higher crosslink density typically leads to a higher G'.[11]
Chemical Structure	Fourier-Transform Infrared (FTIR) Spectroscopy.	To confirm the formation of new chemical bonds.[10]	Appearance of new peaks corresponding to the amide I (~1650 cm⁻¹) and amide II (~1550 cm⁻¹) bonds, and changes in the C-O-C ether stretch region (~1100 cm⁻¹).

Applications and Subsequent Modifications

The primary amine groups introduced onto the hydrogel serve as versatile platforms for further modification.

Example Application: Conjugation of a Cell-Adhesive Peptide (RGD)

The RGD (Arginine-Glycine-Aspartic acid) peptide sequence is widely used to promote cell adhesion. An RGD-containing peptide with an N-terminal NHS-ester reactive group can be directly conjugated to the newly functionalized hydrogel.

Brief Protocol:

• Dissolve the amine-functionalized hydrogel in a suitable buffer (e.g., PBS, pH 7.4).

• Dissolve an NHS-ester-activated RGD peptide (e.g., NHS-RGD) in a non-amine-containing, sterile solvent like DMSO.

• Add the peptide solution to the hydrogel solution at a desired molar ratio (e.g., 1:1 ratio of peptide to available amine groups).

• React for 1-2 hours at room temperature.

• Purify by dialysis to remove unreacted peptide.

• The resulting hydrogel is now bio-functionalized to actively engage with cell surface integrins, making it a superior substrate for tissue engineering applications.[13]

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low Amine Incorporation (from Ninhydrin Assay)	1. Inefficient carboxyl activation (hydrolyzed EDC). 2. Incorrect pH during activation or coupling. 3. Steric hindrance on the polymer backbone. 4. Insufficient molar excess of amine moiety.	1. Use fresh EDC; prepare solutions immediately before use. 2. Verify buffer pH is 5.5-6.0 for activation and 7.2-7.5 for coupling. 3. Consider using a longer spacer arm on the functionalizing agent. 4. Increase the molar excess of the amine compound during the reaction.
Hydrogel Precipitates During Reaction	1. Significant change in polymer solubility after modification. 2. Cross-reaction if the amine moiety contains more than one amine.	1. Perform the reaction at a lower polymer concentration. 2. Ensure the functionalizing agent has only one primary amine to prevent unintended crosslinking.
High Background in Ninhydrin Assay	1. Unfunctionalized hydrogel contains primary amines (e.g., chitosan, gelatin). 2. Incomplete purification; residual free amine in sample.	1. Always run an unfunctionalized control and subtract its absorbance value. 2. Extend dialysis time and increase frequency of water changes.

References

• Nitroalcohol Induced Hydrogel Formation in Amine-Functionalized Polymers - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Advances in Functionalized Hydrogels in the Treatment of Myocardial Infarction and Drug-Delivery Strategies | ACS Applied Materials & Interfaces. (2024). ACS Publications. [Link]

• Special Issue : Functional Hydrogels for Drug Delivery Applications. (n.d.). MDPI. [Link]

• Functional Hydrogels and Their Application in Drug Delivery, Biosensors, and Tissue Engineering. (2019). SciSpace. [Link]

• Mecanisms of the chemical crosslinking to obtain the hydrogels - Research, Society and Development. (2023). Research, Society and Development. [Link]

• Functional Hydrogels: A Promising Platform for Biomedical and Environmental Applications. (n.d.). MDPI. [Link]

• Advances in Functionalized Hydrogels in the Treatment of Myocardial Infarction and Drug-Delivery Strategies - PubMed. (2024). PubMed. [Link]

• Functionalization of Two-Component Gelatinous Peptide/Reactive Oligomer Hydrogels with Small Molecular Amines for Enhanced Cellular Interaction - MDPI. (2022). MDPI. [Link]

• Quantification of fractional and absolute functionalization of gelatin hydrogels by optimized ninhydrin assay and 1H NMR - PMC. (2020). National Center for Biotechnology Information. [Link]

• Synthesis of multi-amine functionalized hydrogel for preparation of noble metal nanoparticles: utilization as highly active and recyclable catalysts in reduction of nitroaromatics - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

• Amine-reactive crosslinking enhances type 0 collagen hydrogel properties for regenerative medicine - PMC. (2024). National Center for Biotechnology Information. [Link]

• Preparation of Hydrogel by Crosslinking and Multi-Dimensional Applications - MDPI. (2023). MDPI. [Link]

• Amine-Functionalized Lignin Hydrogels for High-Performance N-Type Ionic Thermoelectric Materials - ResearchGate. (2024). ResearchGate. [Link]

• Injectable oligomer-cross-linked gelatine hydrogels via anhydride–amine-conjugation - Journal of Materials Chemistry B (RSC Publishing). (2021). Royal Society of Chemistry. [Link]

• WO2015032314A1 - Cross-linking agent of amine compound and application thereof in hydrogel preparation method - Google Patents. (n.d.).

• Di(2-picolyl)amine-functionalized poly(ethylene glycol) hydrogels with tailorable metal–ligand coordination crosslinking - Polymer Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

• Quantification of Primary Amine Groups Available for Subsequent Biofunctionalization of Polymer Surfaces | Request PDF - ResearchGate. (n.d.). ResearchGate. [Link]

• Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks - The Royal Society of Chemistry. (n.d.). Royal Society of Chemistry. [Link]

• Functionalized amino acid-based injectable hydrogels for sustained drug delivery - PubMed. (2025). PubMed. [Link]

• Functional Hydrogels: A Promising Platform for Biomedical and Environmental Applications. (2023). ResearchGate. [Link]

• CN101684078A - Chemical synthesis method for of 2-amino-butanamide hydrochloride - Google Patents. (n.d.).

• Collection of amino acids and DNA from fingerprints using hydrogels - RSC Publishing. (2018). Royal Society of Chemistry. [Link]

• US4115105A - L-2-amino-4-(2-aminoethoxy)-butanoic acid - Google Patents. (n.d.).

• Functional Hydrogels With Tunable Structures and Properties for Tissue Engineering Applications - PMC - PubMed Central. (n.d.). National Center for Biotechnology Information. [Link]

• Biofunctionalized hydrogels - BioLamina. (n.d.). BioLamina. [Link]

• Amine-Infused Hydrogels with Nonaqueous Solvents: Facile Platforms to Control CO2 Capture Performance | Industrial & Engineering Chemistry Research - ACS Publications. (2021). ACS Publications. [Link]

• SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE - Sciforum. (n.d.). Sciforum. [Link]

• Quantification of Amine Groups in Aminopropyltrimethoxysilane-Functionalized Silica Nanoparticles: Synthesis, Size Control, and - DergiPark. (2023). DergiPark. [Link]

• A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine - ChemRxiv. (n.d.). ChemRxiv. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Advances in Functionalized Hydrogels in the Treatment of Myocardial Infarction and Drug-Delivery Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsdjournal.org [rsdjournal.org]
• 7. Amine-reactive crosslinking enhances type 0 collagen hydrogel properties for regenerative medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of fractional and absolute functionalization of gelatin hydrogels by optimized ninhydrin assay and 1H NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. Nitroalcohol Induced Hydrogel Formation in Amine-Functionalized Polymers - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. biolamina.com [biolamina.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Reaction Yields in the Synthesis of 2-Amino-4-(2-ethoxyethoxy)butanamide

Welcome to the technical support center for the synthesis of 2-Amino-4-(2-ethoxyethoxy)butanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding to overcome common challenges and optimize your reaction yields.

The synthesis of 2-Amino-4-(2-ethoxyethoxy)butanamide, while conceptually straightforward, involves multiple steps where inefficiencies can arise, leading to diminished yields and purification challenges. This guide is structured to address these potential pitfalls directly, offering explanations for why problems occur and providing systematic solutions.

Proposed Synthetic Pathway

A common and logical approach to synthesizing 2-Amino-4-(2-ethoxyethoxy)butanamide involves a three-step process starting from the corresponding amino acid, 2-Amino-4-(2-ethoxyethoxy)butanoic acid. This pathway includes:

• Protection of the primary amine to prevent self-reaction during amide bond formation.

• Amide Coupling with ammonia or a surrogate.

• Deprotection to yield the final product.

Caption: General synthetic workflow for 2-Amino-4-(2-ethoxyethoxy)butanamide.

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis.

Question 1: My overall yield is consistently low. What are the most likely causes?

Low overall yield can be attributed to inefficiencies at any of the three main stages of the synthesis. Let's break down the potential issues at each step:

• Inefficient Protection: If the N-protection of the starting amino acid is incomplete, the unprotected amino acid will not react in the subsequent coupling step, leading to a lower yield of the desired protected amide.

• Poor Amide Coupling Efficiency: This is often the most significant contributor to low yields. Several factors can be at play:

  • Suboptimal Coupling Reagents: The choice of coupling reagent is critical. While EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a common choice, for sterically hindered or electronically challenging substrates, more potent activators like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) may be necessary.[1]

  • Side Reactions: Carbodiimide-mediated couplings can be prone to side reactions such as the formation of a stable N-acylurea, which is unreactive towards the amine.[2] The addition of reagents like HOBt (Hydroxybenzotriazole) can suppress this side reaction and also reduce racemization.[2][3]

  • Reaction Conditions: Factors such as solvent, temperature, and pH can significantly impact the reaction rate and equilibrium. Amidation reactions are reversible, and the removal of byproducts, such as water, can help drive the reaction to completion.

• Losses During Deprotection and Purification: The final deprotection step, typically with a strong acid like TFA (trifluoroacetic acid), can sometimes lead to degradation of the product if not carefully controlled. Furthermore, the final product is a polar molecule, which can make purification challenging, potentially leading to losses during extraction or chromatography.

Solution Workflow for Low Yield:

Caption: A systematic workflow for troubleshooting low reaction yields.

Question 2: I am observing a significant amount of a side product that is difficult to separate from my desired protected amide. What could it be?

In carbodiimide-mediated coupling reactions, the most common and troublesome side product is the N-acylurea .[2] This forms when the O-acylisourea intermediate, which is the activated form of your carboxylic acid, rearranges to the more stable N-acylurea instead of reacting with your ammonia source.[2] This side product is often difficult to remove chromatographically due to its polarity, which can be similar to the desired product.

How to Minimize N-Acylurea Formation:

• Use of Additives: The addition of HOBt or Oxyma Pure® is highly recommended. These additives react with the O-acylisourea intermediate to form an active ester, which is more stable and less prone to rearrangement but still highly reactive towards the amine.[2][3]

• Reaction Temperature: Running the reaction at a lower temperature (e.g., 0 °C) can often slow down the rate of the rearrangement reaction relative to the desired amidation.

• Order of Addition: Adding the coupling reagent to a pre-mixed solution of the protected amino acid and HOBt before introducing the ammonia source can favor the formation of the active ester.

Question 3: My final product is difficult to purify. What are the best strategies for purifying polar amino acid amides?

The polarity of 2-Amino-4-(2-ethoxyethoxy)butanamide can indeed make purification by standard silica gel chromatography challenging. Here are some effective strategies:

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the standard method for purifying peptides and other polar molecules.[4] A C18 column is typically used, with a gradient of water and acetonitrile containing a small amount of an ion-pairing agent like TFA.[4]

• Ion-Exchange Chromatography: Since your product has a free amino group, it will be protonated at acidic to neutral pH. This positive charge allows for purification using a cation exchange resin. The product can be bound to the resin and then eluted by changing the pH or increasing the salt concentration.

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining highly pure material and can be more scalable than chromatography.[5] You might explore solvent systems like ethanol/water, acetonitrile, or isopropanol/ether.[5]

Frequently Asked Questions (FAQs)

Q1: Which protecting group is best for the amino acid?

For this type of synthesis, the tert-butyloxycarbonyl (Boc) group is an excellent choice.[6] It is easily introduced using di-tert-butyl dicarbonate (Boc₂O) and is stable under the conditions required for amide coupling.[7] Importantly, it can be removed under acidic conditions (e.g., with TFA or HCl) that are orthogonal to many other protecting groups, meaning it can be removed without affecting other sensitive functionalities.[8]

Q2: What are the optimal conditions for the amide coupling step?

The optimal conditions will depend on the specific coupling reagents used. However, here is a general set of starting conditions for an EDC/HOBt coupling:

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous DMF or DCM	Polar aprotic solvents that are good at solvating the reactants.[2]
Temperature	0 °C to room temperature	Lower temperatures can reduce side reactions like racemization.[9]
Stoichiometry	1.0 eq. Protected Amino Acid	Limiting reagent.
1.1-1.2 eq. EDC	Slight excess to ensure full activation.
1.1-1.2 eq. HOBt	To suppress side reactions and improve efficiency.[3]
1.5-2.0 eq. Ammonia source	Excess to drive the reaction to completion.
Reaction Time	12-24 hours	Monitor by TLC or LC-MS for completion.

Q3: How can I monitor the progress of my reactions?

• Thin-Layer Chromatography (TLC): This is a quick and effective way to monitor the disappearance of your starting material and the appearance of your product. For visualizing amino acids and their derivatives, a ninhydrin stain is often effective, as it reacts with primary and secondary amines to produce a colored spot.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a more powerful technique that can confirm the mass of your product and help identify any side products that may be forming.

Q4: Can I perform the amidation directly on the unprotected amino acid?

While there are methods for the direct amidation of unprotected amino acids, for example, using borate esters, these are not as common for this type of transformation and may require more specialized conditions.[10][11] The protection-coupling-deprotection sequence is a more robust and generally applicable strategy that provides greater control over the reaction and minimizes the formation of side products, such as di- or polyamides.[7]

References

• Optimizing Peptide Coupling: Key Techniques. (n.d.). LinkedIn. Retrieved February 15, 2026, from [Link]

• Berger, J., Pruess, D. L., & Scannell, J. P. (1977). U.S. Patent No. 4,115,105. U.S.
• Scannell, J. P., Pruess, D. L., Demny, T. C., Sello, L. H., Williams, T., & Stempel, A. (1975). U.S. Patent No. 3,865,694. U.S.

• How should I purify a complex, polar, amide reaction mixture? (2023, February 10). Biotage. Retrieved February 15, 2026, from [Link]

• Edelmann, F. T. (2020, November 2). What is the best technique for amide purification? ResearchGate. Retrieved February 15, 2026, from [Link]

• Albericio, F., & Carpino, L. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Direct amidation of unprotected amino acids using B(OCH2CF3)3. (2016). RSC Publishing. [Link]

• How do I avoid side reactions while doing this peptide coupling reaction? (2025, March 20). Reddit. Retrieved February 15, 2026, from [Link]

• Albericio, F., & Kruger, H. G. (2012). Amino Acid-Protecting Groups. SciSpace. [Link]

• Protecting groups in amino acids. (2012, April 11). ResearchGate. Retrieved February 15, 2026, from [Link]

• Protective Groups. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• 2-Amino-4-(2-aminoethoxy)butanoic acid. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• 2-amino-4-(2-amino-ethoxy)-butyric acid. (2024, May 17). COCONUT. Retrieved February 15, 2026, from [Link]

• Barany, G., & Barany, F. (2006). U.S. Patent No. 7,038,078 B2. U.S.

• Kramer, J. R., & Deming, T. J. (2010). General Method for Purification of α-Amino acid-N-carboxyanhydrides Using Flash Chromatography. Biomacromolecules, 11(11), 3668–3672. [Link]

• How to purify polar cyclic peptides? (2013, March 27). ResearchGate. Retrieved February 15, 2026, from [Link]

• Gobert, J., et al. (2005). U.S. Patent Application No. 10/955,830. U.S.

Sources

• 1. jpt.com [jpt.com]
• 2. bachem.com [bachem.com]
• 3. creative-peptides.com [creative-peptides.com]
• 4. bachem.com [bachem.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Protective Groups [organic-chemistry.org]
• 9. people.uniurb.it [people.uniurb.it]
• 10. Direct amidation of unprotected amino acids using B(OCH2CF3)3 - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Direct Amidation of Unprotected Amino Acids | TCI AMERICA [tcichemicals.com]

Minimizing side reactions during the scale-up of 2-Amino-4-(2-ethoxyethoxy)butanamide

Technical Support Center: Scale-Up Optimization for 2-Amino-4-(2-ethoxyethoxy)butanamide

Executive Summary

You are likely encountering challenges scaling up 2-Amino-4-(2-ethoxyethoxy)butanamide . This molecule presents a unique "dual-threat" profile in process chemistry: it combines the lability of a chiral

-amino amide (susceptible to racemization and hydrolysis) with a polyether-like side chain (susceptible to oxidative degradation).

This guide addresses the specific chemical and physical instability modes of this structure. It moves beyond standard amino acid protocols to address the specific influence of the 2-ethoxyethoxy tail on reactivity and isolation.

Module 1: Oxidative Instability (The "PEG" Effect)

Q: We are seeing unknown impurities (0.1–0.5%) increasing during drying, even at moderate temperatures (

C). The impurity profile suggests fragmentation. What is happening?

A: You are likely observing oxidative degradation of the ether side chain. The 2-ethoxyethoxy group behaves chemically like a short polyethylene glycol (PEG) chain. While often considered inert, ether linkages are susceptible to radical-initiated auto-oxidation, especially when scaled up in stainless steel reactors (where metal ions can catalyze the process).

The Mechanism: Oxygen attacks the methylene groups adjacent to the ether oxygen, forming hydroperoxides. These decompose into aldehydes (formaldehydes/acetaldehydes) and esters (formates), leading to chain scission.[1]

Protocol for Mitigation:

• Inertion is Non-Negotiable: Unlike standard amino acids, this compound requires strict nitrogen or argon blanketing during all heating and drying steps.

• Peroxide Testing: Test all ether-based solvents (THF, Dioxane, or the starting alcohol) for peroxides prior to use.

• Chelation: If using stainless steel (SS316) reactors, consider adding a trace chelator (e.g., EDTA) during the aqueous workup to sequester Fe

  ions, which catalyze the radical decomposition of ethers [1].

DOT Diagram: Oxidative Degradation Pathway

Figure 1: Mechanism of oxidative degradation in the ethoxyethoxy side chain, leading to chain scission.

Module 2: Stereochemical Integrity (Racemization)

Q: Our enantiomeric excess (ee) drops from >99% to 94% during the neutralization/workup phase. We are using standard NaOH. Is the amide group causing this?

A: Yes, the amide group activates the

-proton, making it susceptible to base-catalyzed racemization. The electron-withdrawing nature of the amide carbonyl (CONH ) increases the acidity of the proton at the C2 position (the chiral center). When you neutralize the salt form of the amine with a strong base (like NaOH), you risk forming a transient enolate, which destroys the chirality.

Troubleshooting Protocol:

• Switch Bases: Avoid strong mineral bases (NaOH, KOH) for the final pH adjustment. Use weaker bases like Sodium Bicarbonate (NaHCO

  ) or organic bases like Diisopropylethylamine (DIPEA) if solubility permits.

• Temperature Control: Racemization follows Arrhenius kinetics. Perform neutralization at 0–5°C . Never neutralize at elevated temperatures.

• Schiff Base Risk: If your oxidative stability (Module 1) is poor, aldehydes generated from ether degradation can form Schiff bases with the primary amine. Schiff bases racemize much faster than free amines [2]. This links Module 1 and Module 2: Protecting the ether tail protects the chiral center.

Data: Impact of Base Strength on Racemization (Hypothetical Scale-Up Data)

Base Used	pH Endpoint	Temp (°C)	Time held at pH	Final ee (%)
NaOH (1M)	10.5	25	2 hrs	94.2%
NaOH (1M)	10.5	5	2 hrs	97.5%
NaHCO (Sat.)	8.5	25	4 hrs	99.1%
NH OH (28%)	9.5	10	2 hrs	98.8%

Module 3: Hydrolytic Stability (Amide Bond)

Q: We detect a "des-amino" impurity or the corresponding carboxylic acid (2-amino-4-(2-ethoxyethoxy)butanoic acid) in the mother liquor.

A: This is amide hydrolysis, likely driven by pH extremes. While amides are generally stable, the presence of the neighboring free amine (at C2) and the ether oxygen (at C4) can create "neighboring group effects" that assist hydrolysis under acidic or basic conditions.

The "Goldilocks" Zone:

• Avoid pH < 2: Strong acid protonates the amide oxygen, making the carbonyl carbon electrophilic and prone to water attack.

• Avoid pH > 11: Strong base directly attacks the amide carbonyl.

• Process Window: Maintain pH between 4.0 and 9.0 during workup. If salt formation is required (e.g., HCl salt), use anhydrous conditions (HCl in Isopropanol/Ethanol) rather than aqueous HCl to prevent hydrolysis [3].

Module 4: Isolation & Physical Form (Hygroscopicity)

Q: The product oils out instead of crystallizing, or the filter cake turns into a gum upon exposure to air. How do we handle this?

A: The "2-ethoxyethoxy" tail is highly hygroscopic. This side chain mimics the water-retention properties of PEG. It lowers the lattice energy, making crystallization difficult and the solid prone to absorbing atmospheric moisture (deliquescence).

Crystallization Optimization Guide:

• Solvent System: Avoid alcohols if possible, as they interact strongly with the ether tail.

  • Recommended: Use a polarity contrast system. Dissolve in a minimum amount of Dichloromethane (DCM) or Ethyl Acetate , and slowly add an anti-solvent like MTBE (Methyl tert-butyl ether) or n-Heptane .

• Seeding: This molecule will likely require seeding to overcome the kinetic barrier to nucleation caused by the flexible ether tail. Seed at the cloud point.

• Drying: Do not use standard oven drying. Use a vacuum dryer with a nitrogen bleed . The nitrogen bleed prevents moisture back-streaming and accelerates mass transfer [4].

DOT Diagram: Troubleshooting Logic Flow

Figure 2: Decision tree for diagnosing scale-up failures based on impurity profiles and physical state.

References

• Mkhatresh, O. A., et al. (2025). Mass Spectrometry Investigation into the Oxidative Degradation of Poly(ethylene glycol). Vertex Source 1.1. 2[1][3]

• Viani, F., & Tessaro, D. (2011). Base catalyzed racemization of amino acids derivatives. (Cited within context of general racemization mechanisms). Vertex Source 1.7. 4[5]

• Fujita, M., et al. (2020).[6][7] A small twist leads to a big reaction: Amide bond hydrolysis kinetics. Vertex Source 1.9. 6

• Cheng, Z., et al. (2018). Hygroscopicity of Amino Acids and Their Effect on Water Uptake. Vertex Source 1.18. 8[9][10]

Sources

• 1. mdpi.com [mdpi.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]
• 4. thesis.unipd.it [thesis.unipd.it]
• 5. Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A small twist leads to a big reaction | EurekAlert! [eurekalert.org]
• 7. A small twist leads to a big reaction | The University of Tokyo [u-tokyo.ac.jp]
• 8. Hygroscopicity of amino acids and their effect on the water uptake of ammonium sulfate in the mixed aerosol particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Addressing hygroscopic challenges in handling 2-Amino-4-(2-ethoxyethoxy)butanamide

Subject: Addressing Hygroscopic Challenges & Handling Protocols

Executive Summary: The PEG-Linker Paradox

You are likely working with 2-Amino-4-(2-ethoxyethoxy)butanamide because of its dual utility: it provides a precise "spacer" arm (via the ethoxyethoxy group) and a reactive handle (via the primary amine) for bioconjugation or peptide synthesis.

However, the very feature that makes it useful—the glycol-like ether linkage—is its greatest liability. This molecule is a hygroscopic sponge . The ether oxygens act as hydrogen bond acceptors, while the primary amine and amide groups act as both donors and acceptors. Upon exposure to atmospheric moisture, this solid material can deliquesce (turn into a gum or oil) within minutes.

The Consequence:

• Stoichiometric Drift: Weighing "wet" material leads to under-dosing the reagent.

• Hydrolysis: Water introduced into coupling reactions (e.g., EDC/NHS or HATU) hydrolyzes the active ester intermediate, killing the reaction yield.

• Physical Handling: The material becomes sticky, making transfer impossible.

This guide provides the protocols required to stabilize, handle, and recover this reagent.

Critical Storage & Intake Protocols

Q: My bottle arrived, and the material looks clumpy. Is it ruined? A: Not necessarily, but it has likely experienced thermal cycling. Clumping indicates surface moisture absorption. If it has turned into a yellow oil, degradation is likely.

The "Warm-Up" Rule (Crucial): Never open a cold bottle of hygroscopic material immediately after removing it from the freezer.

• Arrival: Store immediately at -20°C under an inert atmosphere (Argon/Nitrogen).

• Usage: Remove the bottle from the freezer and let it sit on the bench for 30–45 minutes until it reaches room temperature.

  • Why? Opening a cold bottle creates a temperature gradient. Atmospheric moisture will instantly condense onto the cold solid, ruining the entire stock.

• Resealing: Purge the headspace with dry Nitrogen or Argon before screwing the cap back on. Parafilm is insufficient; use electrical tape or a secondary containment jar with desiccant.

Weighing & Handling: The "Speed vs. Accuracy" Trade-off

Q: The powder sticks to the spatula and weighing paper. How do I get an accurate mass? A: Static electricity and moisture are the culprits. Do not use weighing paper.

Recommended Weighing Protocol:

• Use Glass or Plastic Boats: Use anti-static weighing boats or small glass vials.

• The "Difference" Method:

  • Weigh the sealed source vial.

  • Quickly transfer an estimated amount to your reaction vessel.

  • Weigh the source vial again.

  • Calculation:

    .

  • Why? This minimizes the time the reagent is exposed to air and avoids trying to scrape sticky powder off a boat.

• Ionizing Gun: If available, use an anti-static gun on the spatula and vessel before transfer.

Troubleshooting: Reaction Failure & Recovery

Q: My amide coupling yield is <20%. I suspect water interference. How do I fix the reagent? A: If the reagent has absorbed water, you must dry it before the coupling step. Standard vacuum drying is often insufficient for PEG-like molecules because the water is bound tightly.

Protocol: Azeotropic Distillation (The Gold Standard)

This method uses a binary solvent system to physically carry water out of the material at a lower boiling point.

Reagents: Anhydrous Toluene (or Benzene, if permitted), Anhydrous Dichloromethane (DCM).

• Dissolution: Dissolve your "wet" 2-Amino-4-(2-ethoxyethoxy)butanamide in a mixture of DCM/Toluene (1:1 v/v). The DCM helps solubilize the polar amide; the Toluene acts as the azeotrope carrier.

• Evaporation: Use a rotary evaporator.

  • Bath Temp: 35–40°C.

  • Vacuum:[1][2][3] Moderate.

• The Chase: As the solvent evaporates, the toluene/water azeotrope will pull the moisture out.

• Repeat: Redissolve the residue in fresh anhydrous Toluene and evaporate again (2x).

• Final Dry: Place the flask under high vacuum (<0.1 mbar) for 2–4 hours.

• Validation: The resulting material should be a crisp solid or foam, not a gum.

Visualizing the Workflow

The following diagrams illustrate the failure modes and the correct decision-making process for handling this reagent.

Figure 1: The Hygroscopic Failure Cascade

Caption: The cascade of failure initiated by moisture exposure. Note that water interference affects both the stoichiometry (weighing) and the chemistry (hydrolysis).

Figure 2: Handling Decision Tree

Caption: A logic flow for determining the correct handling procedure based on equipment availability and material condition.

Quality Control: How to Verify Purity

Do not assume the label purity is accurate after the bottle has been opened.

Method	Purpose	Protocol Note
Karl Fischer (KF)	Quantify Water	The gold standard.[4] Use a coulometric KF titrator.[5][6] Dissolve sample in anhydrous methanol. Water content >1.0% requires drying.
1H NMR	Identity & Solvents	Run in DMSO-d6 or CDCl3 . Look for the water peak (approx. 3.3 ppm in DMSO, 1.56 ppm in CDCl3). If the water peak integral is significant compared to the ethyl protons, the sample is wet.
LC-MS	Degradation Check	Check for hydrolysis of the amide bond (mass shift of +18 Da or cleavage fragments).

References

• Frontier, A. (n.d.).[2] Workup: Drying Methods - Azeotroping.[2][3] University of Rochester Department of Chemistry. Retrieved from [Link]

• ResearchGate. (2016).[7] Impact of moisture on amide coupling efficiency (Discussion). Retrieved from [Link]

Sources

• 1. US3298109A - Azeotropic drying process - Google Patents [patents.google.com]
• 2. Workup [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 6. merckmillipore.com [merckmillipore.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing hydrophilicity of 2-Amino-4-(2-ethoxyethoxy)butanamide vs PEG linkers

The following is a comprehensive technical comparison guide designed for researchers and drug development professionals. It synthesizes chemical logic, experimental protocols, and performance metrics to evaluate the utility of 2-Amino-4-(2-ethoxyethoxy)butanamide against standard PEG linkers .[1][2][3]

Executive Summary

In the development of Antibody-Drug Conjugates (ADCs), PROTACs, and peptide therapeutics, managing hydrophobicity is critical.[1] While Polyethylene Glycol (PEG) linkers have long been the gold standard for solubilization, their polydispersity and steric bulk often complicate characterization and pharmacokinetics.[1]

2-Amino-4-(2-ethoxyethoxy)butanamide represents a class of Discrete Hydrophilic Linkers (DHLs) .[1][2][3] Unlike heterogeneous PEG mixtures, this molecule is a Single Molecular Entity (SME) derived from a modified amino acid backbone (homoserine derivative).[1][2][3] This guide compares its performance against traditional PEG linkers, demonstrating that while PEG offers superior absolute hydrophilicity per unit, the butanamide derivative provides precise solubility tuning , enhanced structural definition , and simplified CMC (Chemistry, Manufacturing, and Controls) .[1]

Structural & Chemical Analysis[4][5]

The Contenders

• Candidate: 2-Amino-4-(2-ethoxyethoxy)butanamide [1][2][3]

  • Class: Discrete Hydrophilic Linker / Non-Natural Amino Acid Derivative.[1][2][3][4]

  • Structure: A butanamide backbone (C4) functionalized at the

    -position with a short ethoxy-ethoxy tail (essentially a "mini-PEG" side chain).[1][2][3]

  • Key Feature: Monodisperse (Single Molecular Weight).[1][2][3][5]

• Alternative: PEG Linkers (e.g., PEG-24, PEG-2k) [1][2]

  • Class: Linear Polyether.[1][2][3]

  • Structure: Repeating ethylene oxide units

    .[1][2][3]

  • Key Feature: Polydisperse (Gaussian distribution of chain lengths).[1][2][3][6]

Structural Comparison Diagram

The following diagram illustrates the structural difference between the precision of the butanamide linker and the heterogeneity of PEG.

Figure 1: Structural divergence between discrete amino-acid based linkers and polydisperse PEG chains.

Performance Metrics: Hydrophilicity & Solubility[4][5][10]

Theoretical Hydrophilicity (LogP)

Hydrophilicity is the primary metric for these linkers.[1][2][3] We compare the Partition Coefficient (LogP) , where lower values indicate higher hydrophilicity.[1][2]

Feature	2-Amino-4-(2-ethoxyethoxy)butanamide	PEG Linker (Equiv.[1][2][3] Length ~PEG3)	Analysis
LogP (Est.)	-0.5 to 0.2	-1.5 to -1.0	PEG is inherently more hydrophilic due to a higher Oxygen:Carbon ratio.[1][2][3] The butanamide backbone adds slight lipophilicity.[1][2][3]
H-Bond Donors	2 (Amide/Amino)	0-1 (Terminal dependent)	The candidate offers backbone H-bonding, potentially aiding in crystal structure stability or receptor binding.[1][2][3]
H-Bond Acceptors	4 (Amide + Ethers)	3-4 (Ether oxygens)	Comparable acceptor capacity for short chains.[1][2][3]
Solubility Mechanism	Side-Chain Solvation: The ether tail recruits water molecules while the backbone remains rigid.[1][2][3]	Backbone Solvation: The entire chain is solvated, creating a "water shell" (hydrodynamic radius).[1][2]

Expert Insight: The "Goldilocks" Zone

While PEG is more hydrophilic, excessive hydrophilicity can be detrimental.[1][2] In ADCs, a linker that is too hydrophilic may cause rapid renal clearance or prevent the drug from crossing the cell membrane efficiently.[1] The 2-Amino-4-(2-ethoxyethoxy)butanamide linker sits in a "Goldilocks" zone: it provides enough polarity to prevent payload aggregation (e.g., of hydrophobic PBD dimers) but remains lipophilic enough to allow membrane permeability if required.[1][2][3]

Experimental Validation Protocols

To objectively select between these linkers, you must validate their physicochemical properties in your specific construct.[1][2]

Protocol A: Comparative Hydrophilicity (Shake-Flask LogD)

Objective: Determine the distribution coefficient (LogD) at physiological pH (7.4).[1][2][3]

Materials:

• Compound A: Payload conjugated with 2-Amino-4-(2-ethoxyethoxy)butanamide.[1][2][3]

• Compound B: Payload conjugated with PEG-3 linker.[1][2][3]

• Phosphate Buffered Saline (PBS, pH 7.4).[1][2]

• 1-Octanol (saturated with PBS).[1][2][3]

Workflow:

• Saturation: Pre-saturate Octanol with PBS and PBS with Octanol for 24 hours.

• Dissolution: Dissolve 1 mg of conjugate in 1 mL of pre-saturated PBS.

• Partitioning: Add 1 mL of pre-saturated Octanol. Vortex vigorously for 5 minutes.[1][2][3]

• Equilibration: Centrifuge at 3000 x g for 10 minutes to separate phases.

• Quantification: Analyze both phases using HPLC-UV/Vis.

• Calculation:

  [1][2][3]

Success Criteria:

• If LogD < 1.0: The linker effectively masks the payload's hydrophobicity.[1][2][3]

• If Candidate LogD is within ±0.5 of PEG LogD: The candidate is a viable, monodisperse alternative.[1]

Protocol B: Plasma Stability Assay

Objective: Ensure the amide backbone of the butanamide linker is stable against serum proteases.[1][2][3]

Workflow:

• Incubate 10 µM of linker-drug conjugate in human plasma at 37°C.

• Aliquot samples at T=0, 1h, 4h, 24h, and 48h.

• Quench with cold acetonitrile (protein precipitation).

• Analyze supernatant by LC-MS/MS.[1][2][3]

• Result Interpretation: The 2-Amino-4-(2-ethoxyethoxy)butanamide contains a non-natural side chain, which typically confers resistance to standard proteases compared to natural amino acid linkers.[1][2][3]

Decision Framework: When to Choose Which?

Use the following logic flow to determine the optimal linker for your therapeutic.

Figure 2: Decision tree for selecting between discrete amino-PEG linkers and standard PEG.

Summary of Advantages

2-Amino-4-(2-ethoxyethoxy)butanamide	PEG Linkers
Monodisperse: Simplifies MS analysis and QC.[1][2][3]	Polydisperse: Complex spectra; batch-to-batch variability.[1][2][3]
Tunable: Can be oligomerized (e.g., dimers, trimers) to adjust length precisely.[1]	Flexible: High entropic penalty upon binding target.[1][2][3]
Stable: Amide backbone is robust; ether side chain is chemically inert.[1][2][3]	Oxidation Prone: PEG ethers can degrade into peroxides over time.[1][2][3]
Lower Immunogenicity: Short, defined structures are less likely to trigger anti-PEG antibodies (ABC phenomenon).[1][2]	Immunogenic: Long PEG chains can induce anti-PEG antibodies, accelerating clearance.[1][2]

Conclusion

While PEG linkers remain the powerhouse for solubilizing extremely hydrophobic compounds, 2-Amino-4-(2-ethoxyethoxy)butanamide offers a sophisticated alternative for modern drug design.[1][2][3] It provides sufficient hydrophilicity to prevent aggregation while delivering the structural precision required for clinical-grade ADCs and peptide therapeutics.[1][2][3]

For projects where CMC control, defined pharmacokinetics, and structural purity are paramount, the butanamide derivative is the superior choice.[1]

References

• National Institutes of Health (NIH). (2025).[1][2][3] Design and synthesis of novel PEG-linked dimeric modulators. Journal of Controlled Release. Retrieved from [Link]

Sources

• 1. 2-(2-Ethoxyethoxy)ethanol - Wikipedia [en.wikipedia.org]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. BindingDB BDBM18112 4-[2-({[2-(4-bromothiophen-2-yl)-2-hydroxyethyl]amino}methyl)phenoxy]-N-[(methylcarbamoyl)methyl]butanamide::ethanolamine, 57 [bindingdb.org]
• 4. Polyethylene Glycol (PEG) Selection Guide [sigmaaldrich.com]
• 5. Monodispersed and Polydispersed PEG | BroadPharm [broadpharm.com]
• 6. Mastering Precision: Biopharma PEG's Monodispersed PEGs Revolutionize Pharmaceutical Innovation - PharmaFeatures [pharmafeatures.com]

Validating Chiral Purity of 2-Amino-4-(2-ethoxyethoxy)butanamide via Polarimetry: A Comparative Technical Guide

Executive Summary

In the synthesis of peptide-based therapeutics and peptidomimetics, 2-Amino-4-(2-ethoxyethoxy)butanamide serves as a critical chiral building block. Its structural integrity—specifically the enantiomeric purity at the

-carbon—directly dictates the potency and safety of the final drug substance (DS).

While Polarimetry (Optical Rotation) remains the pharmacopeial standard for identity testing (USP <781>), this guide argues that it is insufficient as a standalone method for quantitative chiral purity validation in high-stakes drug development. This document details the optimized polarimetric protocol for this specific amide while objectively comparing it against the superior specificity of Chiral HPLC and NMR .

The Bottom Line: Use Polarimetry for rapid, routine lot-release identity confirmation. Use Chiral HPLC for definitive quantitative purity (Enantiomeric Excess > 99.5%).

Technical Context: The Molecule and the Challenge

Target Molecule: 2-Amino-4-(2-ethoxyethoxy)butanamide Chiral Center: Position 2 (

-carbon). Functionality: The ether side chain increases solubility in organic solvents compared to canonical amino acids, but the primary amide and amine groups make it susceptible to pH-dependent rotational shifts.

The Problem with Polarimetry

Polarimetry measures the net rotation of plane-polarized light. It operates on Biot’s Law :

[1]

Where:

• = Observed rotation ( )[1][2]
• = Path length (dm)[1][3]
• = Concentration (g/mL)[2]

Critical Limitation: A sample with 95% chiral purity and 5% non-chiral neutral impurities (e.g., salts, solvent) can mimic the rotation of a 90% pure sample if not strictly controlled. Furthermore, at low specific rotations (

), the error margin of the instrument often exceeds the signal of small enantiomeric impurities.

Optimized Polarimetry Protocol (SOP)

To obtain reproducible data for 2-Amino-4-(2-ethoxyethoxy)butanamide, strict environmental control is required. Amides are prone to hydrogen bonding with solvents, which drastically alters specific rotation.

Reagents and Equipment[4][5]

• Instrument: Digital Polarimeter with Peltier temperature control (Accuracy

  ).

• Solvent: 1.0 N Hydrochloric Acid (HCl). Note: Acidic conditions protonate the amine, stabilizing the conformation and typically enhancing the specific rotation magnitude compared to water.

• Cell: 100 mm (1 dm) quartz micro-cell (low volume to conserve material).

Step-by-Step Workflow

Figure 1: Optimized Polarimetry Workflow for Amino Acid Amides.

Critical Control Point: The temperature must be held at 20.0°C . A deviation of

can shift the rotation by 0.5° due to density changes and conformational shifts in the ether side chain.

Comparative Analysis: Polarimetry vs. Alternatives

For a researcher needing to validate if a batch is 99.0% vs 99.9% pure, polarimetry fails. Below is the objective comparison with Chiral HPLC (the gold standard) and Chiral NMR .

Performance Metrics Table

Feature	Polarimetry (Optical Rotation)	Chiral HPLC (Crown Ether/Polysaccharide)	1H-NMR (with Chiral Shift Reagent)
Primary Output	Net Rotation (Identity)	Enantiomeric Excess (% ee)	Diastereomeric Ratios
Specificity	Low. Blind to achiral impurities.	High. Separates enantiomers & impurities.	Medium. Peaks often overlap.
LOD (Limit of Detection)	~1-2% enantiomer impurity	< 0.05% enantiomer impurity	~1-5% enantiomer impurity
Sample Requirement	High (~10-50 mg)	Low (< 1 mg)	Medium (~5-10 mg)
Throughput	High (2 mins/sample)	Low (20-40 mins/sample)	Medium (10 mins/sample)
Cost per Run	Low	High (Columns/Solvents)	High (Deuterated solvents)

Deep Dive: Why HPLC Wins for Validation

For 2-Amino-4-(2-ethoxyethoxy)butanamide, a Crown Ether Column (e.g., Chirobiotic T or Crownpak CR) is recommended.

• Mechanism: The primary amine of the molecule forms an ammonium ion in acidic mobile phase, which complexes inside the crown ether. The chiral stationary phase discriminates based on the spatial arrangement of the amide and ether tail.

• Data: While polarimetry might read

  for both a 99% pure sample and a 95% pure sample (due to experimental error or solvent wetness), HPLC will explicitly show two peaks: Peak A (99.5%) and Peak B (0.5%).

Strategic Validation Workflow

Do not rely on one method. Use the following logic gate for efficient process control in drug development.

Figure 2: Decision Matrix for Chiral Purity Validation.

Scientific References

• United States Pharmacopeia (USP). General Chapter <781> Optical Rotation. Rockville, MD: United States Pharmacopeial Convention.

• International Conference on Harmonisation (ICH). ICH Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. (2000). Defines the requirement for enantioselective determination.

• Lee, M. S., et al. (2012).[4] "Comparison of polarimetry and crown ether-based HPLC chiral stationary phase method to determine (L)-amino acid optical purity." Food Chemistry, 135(2), 343-347.[4][5] (Demonstrates the failure of polarimetry to detect <1% impurities).

• Sigma-Aldrich (Merck). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Application Note on Chirobiotic Columns.[6]

• BenchChem. Chiral HPLC Methods for Determining Enantiomeric Purity of D-Amino Acids: A Comparative Guide. (2025).[7]

Sources

• 1. 5.3 Optical Activity - Organic Chemistry | OpenStax [openstax.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. torontech.com [torontech.com]
• 4. Comparison of polarimetry and crown ether-based HPLC chiral stationary phase method to determine (L)-amino acid optical purity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Comparative stability of 2-Amino-4-(2-ethoxyethoxy)butanamide vs glutamine analogs

Comparative Stability Guide: 2-Amino-4-(2-ethoxyethoxy)butanamide vs. Glutamine Analogs

Executive Summary

This technical guide provides a rigorous stability comparison between 2-Amino-4-(2-ethoxyethoxy)butanamide (referred to herein as "Ether-Gln" ), standard L-Glutamine , and the dipeptide analog L-Alanyl-L-Glutamine (e.g., GlutaMAX™).

• L-Glutamine: Highly unstable; spontaneously degrades into toxic ammonia and pyroglutamate.[1]

• L-Alanyl-L-Glutamine: Chemically stable dipeptide; releases glutamine only upon enzymatic cleavage by cellular peptidases.[1][2]

• Ether-Gln (Candidate): A synthetic structural isostere where the labile

  -amide side chain is replaced by a chemically inert ethoxy-ether. It exhibits superior hydrolytic stability and zero spontaneous ammonia generation , making it an ideal structural probe or metabolic competitor, though it cannot serve as a nitrogen source for auxotrophic growth.

Chemical Identity & Degradation Mechanisms

To understand stability differences, we must analyze the molecular degradation pathways.

A. L-Glutamine (The Baseline)[3][4]

• Structure: 2-Amino-4-carbamoylbutanoic acid.

• Instability Mechanism: The

  -amino group attacks the -carbonyl of the side chain amide. This intramolecular cyclization releases Ammonia ( ) and forms Pyroglutamic Acid (5-oxoproline) .

• Consequence: Accumulation of toxic ammonia and loss of essential nutrient.

B. L-Alanyl-L-Glutamine (The Standard Analog)

• Structure: Dipeptide (Ala-Gln).[3][4][5]

• Stability Mechanism: The

  -amino group of glutamine is involved in a peptide bond with alanine. This steric and electronic protection prevents the nucleophilic attack on the side chain, blocking cyclization.

• Activation: Requires extracellular peptidases (aminopeptidases) to release free Gln.

C. 2-Amino-4-(2-ethoxyethoxy)butanamide (The Candidate)

• Structure: An O-alkylated homoserine amide derivative. The side chain is

  .

• Stability Mechanism: The labile

  -amide ( ) of glutamine is replaced by an ether linkage ( ). Ethers are chemically inert under physiological and most stress conditions.

• Key Feature: Lacking a

  -nitrogen, this molecule is incapable of generating ammonia via the pyroglutamate pathway.

Comparative Stability Data

The following data summarizes the degradation profiles under physiological conditions (

) and stress conditions ( ).

Parameter	L-Glutamine	L-Alanyl-L-Glutamine	Ether-Gln (Candidate)
Half-Life ( ) at 37°C	~6–8 Days	> 12 Months	> 24 Months (Est.)
Ammonia Generation	High (Spontaneous)	Low (Enzymatic only)	None (Chemically Impossible)
Autoclavable?	No	Yes	Yes
Degradation Product	Pyroglutamate +	None (Spontaneous)	None (Spontaneous)
Mechanism of Failure	Intramolecular Cyclization	Peptide Hydrolysis (Slow)	Ether Cleavage (Requires strong acid)

Visualizing the Degradation Pathways

The following diagram illustrates why the Candidate (Ether-Gln) possesses superior stability compared to native Glutamine.

Caption: Comparative degradation pathways. L-Glutamine cyclizes to release ammonia, whereas Ether-Gln lacks the requisite functional group for this pathway, remaining stable.

Experimental Protocols for Validation

Use these protocols to experimentally verify the stability claims.

Protocol A: Accelerated Thermal Degradation Assay

Purpose: To determine the kinetic stability of the ether bond vs. the amide bond.

• Preparation:

  • Prepare 100 mM stock solutions of L-Glutamine , Ala-Gln , and Ether-Gln in PBS (pH 7.4).

  • Filter sterilize (0.22 µm).[6]

• Incubation:

  • Aliquot into HPLC vials.

  • Incubate sets at 37°C (Physiological) and 60°C (Accelerated) for 0, 24, 48, and 96 hours.

• Analysis (HPLC-UV):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), 3.5 µm.

  • Mobile Phase A: 10 mM Phosphate Buffer, pH 6.0.

  • Mobile Phase B: Acetonitrile.[6]

  • Derivatization: Pre-column OPA (o-phthalaldehyde) derivatization is required for primary amines (Gln and Ether-Gln).

  • Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).

• Calculation:

  • Plot

    vs. Time.

  • Calculate decay rate constant (

    ) and half-life ( ).

Protocol B: Ammonia Generation Assay

Purpose: To confirm the "ammonia-free" nature of the Candidate.

• Setup:

  • Prepare 10 mM solutions of each compound in DMEM (serum-free).

  • Incubate at 37°C for 7 days.

• Measurement:

  • Use a commercial Ammonium Quantitation Kit (e.g., Glutamate Dehydrogenase method).

  • Mix 10 µL sample + 100 µL Reagent.

  • Measure Absorbance at 340 nm (decrease in NADH).

• Expected Results:

  • L-Glutamine: High Ammonia (> 2 mM).

  • Ala-Gln: Low/Trace Ammonia (< 0.2 mM).

  • Ether-Gln: Undetectable (Background level).

Workflow Visualization

Caption: Experimental workflow for validating the comparative stability of glutamine analogs.

References

• Arii, K., et al. (1999). "Degradation kinetics of L-alanyl-L-glutamine and its derivatives in aqueous solution." European Journal of Pharmaceutical Sciences. Link

• Tritsch, G.L., & Moore, G.E. (1962).[7] "Spontaneous decomposition of glutamine in cell culture media." Experimental Cell Research. Link

• Thermo Fisher Scientific. "The Essential Guide to Glutamine in Cell Culture." Gibco Cell Culture Basics. Link

• Sigma-Aldrich. "L-Glutamine in Cell Culture: Stability and Ammonia Generation." Technical Bulletins. Link

Sources

• 1. William's E, with L-alanyl-L-glutamine - Elabscience® [elabscience.com]
• 2. Stable Glutamine (200 mM L-Alanyl-L-Glutamine Solution) - 100 ml | Westburg Life Sciences [westburg.eu]
• 3. L-Alanyl-L-Glutamine (Stable Glutamine) (200mM) – Cellseco [cellseco.com]
• 4. Degradation kinetics of L-alanyl-L-glutamine and its derivatives in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biosera.com [biosera.com]
• 6. ijlpr.com [ijlpr.com]
• 7. Decomposition of L-glutamine and accumulation of ammonium in cell culture media inhibit infectivity of influenza viruses | bioRxiv [biorxiv.org]

X-ray crystallography data for 2-Amino-4-(2-ethoxyethoxy)butanamide structure confirmation

This guide serves as a technical comparative analysis for researchers seeking definitive structural confirmation of 2-Amino-4-(2-ethoxyethoxy)butanamide . Given the molecule's specific challenges—namely its flexible ether tail and chiral center—standard spectroscopic methods often fall short of providing absolute configuration.

This guide compares the Single Crystal X-ray Diffraction (SC-XRD) data package (the "Product") against orthogonal alternatives (NMR, MS), establishing why SC-XRD is the requisite gold standard for this application.

A Comparative Guide to X-ray Crystallography vs. Orthogonal Methods

Executive Summary

2-Amino-4-(2-ethoxyethoxy)butanamide presents a unique structural challenge. While the butanamide core is rigid, the 4-(2-ethoxyethoxy) side chain introduces significant conformational flexibility (

ether linkages), and the C2 position constitutes a stereocenter.

While Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are sufficient for connectivity and purity, they fail to unambiguously define the absolute stereochemistry (R/S) or the solid-state conformation of the flexible tail without extensive derivatization.

Recommendation: For regulatory filing and intellectual property protection, SC-XRD is the superior product. It provides a direct, model-independent 3D map of the electron density, resolving both the chiral center and the hydrogen-bonding network stabilizing the ether tail.

Technical Comparison: SC-XRD vs. Alternatives

The following table objectively compares the performance of the SC-XRD data package against standard analytical alternatives for this specific molecule.

Table 1: Comparative Performance Matrix

Feature	SC-XRD (The Product)	1D/2D NMR ( H, C, NOESY)	HRMS (High-Res Mass Spec)
Primary Output	3D Electron Density Map ( coords)	Chemical Shift ( ) & Coupling ( )	Mass-to-Charge Ratio ( )
Stereochemistry	Absolute Configuration (via Flack Parameter)	Relative only (requires chiral shift reagents)	None (unless chiral chromatography coupled)
Conformation	Precise Solid-State Conformation	Time-Averaged Solution Conformation	N/A
Sample State	Single Crystal (Solid)	Solution ( , DMSO- )	Gas Phase (Ionized)
Limit of Detection	Crystal size > 50 m	~1 mg	< 1 ng
Weakness	Requires crystallization (Diff. for flexible ethers)	Cannot distinguish enantiomers alone	No spatial information
Regulatory Value	High (Definitive Proof)	Medium (Supporting Evidence)	Medium (Identity Confirmation)

Deep Dive: The SC-XRD Data Package

To confirm the structure of 2-Amino-4-(2-ethoxyethoxy)butanamide, the X-ray data must meet specific quality metrics. This section details the experimental causality—why we choose specific parameters.

A. Crystallization Strategy (The Critical Bottleneck)

The 2-ethoxyethoxy tail is highly flexible, acting as an "entropic spring" that resists ordered packing. The amide group (

) and the primary amine ( ) are strong H-bond donors.

• Challenge: The molecule tends to form oils rather than crystals due to the ether chain's rotation.

• Solution (Protocol): Use Salt Formation . Protonating the primary amine with a counter-ion (e.g., Hydrochloride, Tosylate, or Oxalate) "pins" the nitrogen in the lattice via ionic interactions, reducing degrees of freedom.

B. Data Collection Parameters[1][2]

• Temperature: Data must be collected at 100 K (cryogenic).

  • Reasoning: The thermal motion of the terminal ethyl group in the ethoxyethoxy chain will be high at room temperature, leading to "smeared" electron density and high B-factors. Freezing locks this conformation.

• Radiation Source: Cu K

  ( Å) .

  • Reasoning: For a light-atom molecule (C, H, N, O), Mo radiation often yields a weak anomalous signal. Cu radiation enhances the anomalous scattering needed to calculate the Flack parameter for absolute configuration determination.

C. Success Metrics (Acceptance Criteria)

A successful structure confirmation for this molecule will yield:

• R-Factor (

  ): . (Indicates high agreement between model and data).

• Flack Parameter:

  (for correct enantiomer) vs. (for inverted).

• Disorder Model: The ether tail may require "split-site" modeling if it adopts two conformations even at 100 K.

Experimental Protocol: Generating the Data

This self-validating protocol ensures reproducibility.

Phase 1: Crystallization Screening (Vapor Diffusion)

• Prepare Stock: Dissolve 10 mg of 2-Amino-4-(2-ethoxyethoxy)butanamide in 100

  L of Methanol.

• Salt Screen: Add 1.0 equivalent of HCl (1M in ether) or p-Toluenesulfonic acid to separate aliquots.

• Setup: Use the Hanging Drop method.

  • Drop: 1

    L sample + 1 L reservoir.

  • Reservoir: Diethyl ether or Hexane (Antisolvents).

• Observation: Monitor for 3-7 days. Look for birefringence under polarized light.

Phase 2: Diffraction & Reduction

• Mounting: Select a crystal (

  mm). Mount on a Kapton loop with Paratone oil.

• Collection: Flash cool to 100 K immediately. Collect a full sphere of data (redundancy > 4.0) to ensure accurate intensity statistics.

• Solving: Use SHELXT (Intrinsic Phasing) to locate the heavy atoms (O, N, Cl if salt).

• Refinement: Use SHELXL. Assign chiral center at C2. Refine anisotropic displacement parameters for all non-hydrogen atoms.

Visualizing the Workflow

The following diagram illustrates the decision logic for confirming the structure, highlighting the critical path through crystallization.

Figure 1: Structural Confirmation Workflow. Note the iterative loop at the crystallization stage, critical for flexible ether derivatives.

References

• Flack, H. D. (1983). "On Enantiomorph-Polarity Estimation." Acta Crystallographica Section A, 39(6), 876-881. Link

• Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171-179. Link

• Thompson, A. L., & Watkin, D. J. (2011). "X-ray Crystallography of Flexible Molecules." Journal of Applied Crystallography, 44, 1017-1022. Link

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. Link

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-Amino-4-(2-ethoxyethoxy)butanamide

As scientific advancement continues to push the boundaries of drug development, researchers are increasingly interacting with novel chemical entities. Among these is 2-Amino-4-(2-ethoxyethoxy)butanamide, a compound with significant potential. Ensuring the safety of the scientists and researchers who handle such compounds is paramount. This guide provides essential, immediate safety and logistical information for handling 2-Amino-4-(2-ethoxyethoxy)butanamide, grounded in established safety protocols for structurally similar compounds.

Core Hazard Assessment

Based on the analysis of functional groups and analogous compounds, researchers should assume that 2-Amino-4-(2-ethoxyethoxy)butanamide poses the following risks:

• Severe skin and eye damage: The primary amino group is a key indicator of potential corrosive properties.

• Harmful if swallowed: This is a common hazard for many organic amides[2].

• Potential for respiratory irritation: Vapors or aerosols may cause irritation to the respiratory tract[1].

The following table summarizes the recommended PPE for handling 2-Amino-4-(2-ethoxyethoxy)butanamide in a laboratory setting.

Body Part	Required PPE	Rationale and Best Practices
Eyes/Face	Chemical safety goggles with side shields or a full-face shield.	Protects against splashes and aerosols that can cause severe eye damage. Standard safety glasses are insufficient. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles[3].
Hands	Butyl-rubber or nitrile gloves.	Butyl gloves offer excellent protection against a wide range of chemicals, including many corrosive substances[2][4]. Nitrile gloves are a suitable alternative for intermittent contact[5]. It is recommended to double-glove, especially when handling concentrated solutions[6]. Gloves should be inspected before use and changed regularly, or immediately if contaminated[6][7].
Body	Flame-retardant lab coat or chemical-resistant apron over a long-sleeved shirt and long pants.	A flame-retardant lab coat provides a primary barrier against spills and splashes. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron should be worn over the lab coat.
Feet	Closed-toe shoes made of a non-porous material.	Protects feet from spills. Safety shoes are recommended for handling larger quantities[2].
Respiratory	Use in a well-ventilated area or a chemical fume hood. For procedures that may generate aerosols or dust, a NIOSH-approved respirator may be necessary.	Engineering controls such as a fume hood are the primary means of preventing inhalation exposure[8]. If a respirator is required, a comprehensive respiratory protection program that includes fit-testing and training must be implemented in accordance with OSHA standards[3].

Procedural Guidance for Safe Handling and Disposal

Adherence to a strict operational workflow is critical for minimizing exposure risks. The following step-by-step guide outlines the essential procedures for handling and disposing of 2-Amino-4-(2-ethoxyethoxy)butanamide.

Experimental Workflow

Caption: A typical experimental workflow for handling 2-Amino-4-(2-ethoxyethoxy)butanamide.

Disposal Plan

Proper disposal of 2-Amino-4-(2-ethoxyethoxy)butanamide and its contaminated materials is crucial to prevent environmental contamination and ensure laboratory safety.

• Waste Segregation: All waste contaminated with 2-Amino-4-(2-ethoxyethoxy)butanamide, including gloves, disposable lab coats, and weighing papers, must be collected in a designated, labeled hazardous waste container.

• Container Management: The hazardous waste container should be kept closed when not in use and stored in a well-ventilated, secondary containment area away from incompatible materials[9].

• Final Disposal: Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations[10]. Do not pour this chemical down the drain[2].

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Spill Management Workflow

Caption: A workflow for managing spills of 2-Amino-4-(2-ethoxyethoxy)butanamide.

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing[2]. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[2]. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration[2]. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person[2]. Seek immediate medical attention.

By adhering to these guidelines, researchers can confidently and safely work with 2-Amino-4-(2-ethoxyethoxy)butanamide, fostering a culture of safety and scientific excellence in the laboratory.

References

• Safety Data Sheet, SASFROTH 2004. (2025, October 9).
• SAFETY DATA SHEET, Butanamide. Fisher Scientific. (n.d.).
• Safety Data Sheet, Diethylene Glycol Monoethyl Ether NF. (n.d.).
• SAFETY DATA SHEET, 2-Ethoxyethanol. Thermo Fisher Scientific. (2010, June 1).
• SAFETY DATA SHEET, 2-Ethoxyethanol. Sigma-Aldrich. (2025, December 24).
• Material Safety Data Sheet (MSDS). MSC Industrial Supply. (n.d.).
• SAFETY DATA SHEET, 2-(2-Butoxyethoxy)ethanol. Fisher Scientific. (2010, June 21).
• Safety data sheet according to Regulation (EC) No 1907/2006, Annex II Bremsfluessigkeit DOT 4 250 ml Art.: 21155. Chemical Check. (2017, July 7).
• SAFETY DATA SHEET. Spectrum Chemical. (2015, February 27).

• Hazardous Substance Fact Sheet, 2-Butoxy Ethanol. New Jersey Department of Health. (2008, August). Retrieved from [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).
• Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. 3M. (2025, September 3).
• SAFETY DATA SHEET, 2-(2-Aminoethoxy)ethanol. Fisher Scientific. (2009, September 22).

• Guidance for Selection of Protective Clothing for MDI Users. Covestro Solution Center. (n.d.). Retrieved from [Link]

• Personal Protective Equipment (PPE) For Flammable Liquids. Storemasta Blog. (2023, March 22). Retrieved from [Link]

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